Thr-His

• CAS: 55831-93-1

Core Science & Biosynthesis

Unveiling the Threonine-Histidine Catalytic Dyad in Eukaryotic Integral Membrane Hydrolases: A Technical Guide to AIG1 and ADTRP

The Evolutionary Anomaly: Beyond the Classical Catalytic Triad

For decades, the functional annotation of eukaryotic hydrolases was dominated by the classical Serine-Histidine-Aspartate (Ser-His-Asp) catalytic triad. However, the reliance on sequence homology to identify novel enzymes has historically blinded researchers to cases of convergent evolution. A paradigm shift occurred with the discovery of AIG1 (Androgen-Induced Gene 1) and ADTRP (Androgen-Dependent TFPI-Regulating Protein), two multipass integral membrane proteins that function as atypical hydrolases[1].

Unlike classical soluble proteases or lipases, AIG1 and ADTRP lack sequence homology to known enzyme classes. Instead, structural homology mapping and AlphaFold2 predictions reveal a conserved six-transmembrane (6TM) core fold[2]. Buried within this hydrophobic membrane environment is a highly conserved Threonine-Histidine (Thr/His) catalytic dyad [2].

The Mechanistic Causality: Why a dyad instead of a triad? In the aqueous environment of soluble enzymes, an acidic residue (Asp or Glu) is required to orient the Histidine and increase its pKa, allowing it to deprotonate the Serine/Threonine nucleophile. However, within the low-dielectric, hydrophobic core of the lipid bilayer, the energetic penalty for charge separation is altered. The membrane environment excludes bulk water, allowing the invariant Histidine (located on TM4) to act as a sufficient general base to activate the Threonine nucleophile (located on TM2) without the need for a third acidic residue[2].

Chemical Proteomics: Bypassing Sequence Bias

Because AIG1 and ADTRP defied conventional sequence-based predictions, their discovery required an activity-based approach. Activity-Based Protein Profiling (ABPP) utilizes chemical probes that covalently react only with mechanistically active enzymes, ignoring inactive precursors or structurally similar non-enzymes[1].

To identify novel Thr/His hydrolases, researchers utilized fluorophosphonate (FP) probes. The causality here is fundamental to chemical biology: the FP electrophile acts as a transition-state mimic. It will only undergo nucleophilic attack if the target Threonine hydroxyl group is actively deprotonated by its neighboring Histidine base. By applying FP-biotin to native proteomes, AIG1 and ADTRP were selectively tagged, enriched, and identified via multidimensional protein identification technology (MudPIT)[1].

Workflow for Activity-Based Protein Profiling (ABPP) of Thr/His hydrolases.

Physiological Substrates: The FAHFA Connection

The identification of the Thr/His dyad immediately raised the question of endogenous function. Lipidomics revealed that AIG1 and ADTRP are the primary endogenous hydrolases for a novel class of bioactive lipids known as FAHFAs (Fatty Acid esters of Hydroxy Fatty Acids)[3].

FAHFAs, such as 9-PAHSA (Palmitic Acid Hydroxy Stearic Acid), exhibit potent anti-diabetic and anti-inflammatory properties. By hydrolyzing the ester bond of FAHFAs, AIG1 and ADTRP act as the metabolic "brakes" on this signaling pathway[1]. Pharmacological inhibition of the Thr/His dyad using dual inhibitors like ABD-110207 prevents FAHFA degradation, thereby elevating endogenous FAHFA levels and offering a novel therapeutic vector for metabolic diseases[3].

Metabolic regulation of FAHFAs by AIG1/ADTRP and pharmacological intervention.

Quantitative Data Synthesis: Modulating the Thr/His Dyad

To understand the physiological impact of the Thr/His dyad, we must look at the quantitative lipidomic changes that occur when these enzymes are genetically ablated or pharmacologically inhibited. The following table synthesizes the relative accumulation of endogenous FAHFAs (specifically 9-PAHSA) observed in various experimental models[3].

Table 1: Quantitative impact of AIG1/ADTRP modulation on endogenous FAHFA levels

Experimental Model / Genotype	Target Enzyme Status	Relative FAHFA Levels (Fold Change vs WT)	Physiological Implication
Wild-Type (WT)	Active AIG1 & ADTRP	1.0x (Baseline)	Normal lipid homeostasis and baseline insulin sensitivity.
Aig1-KO Mouse	AIG1 absent	~2.0x - 3.0x	Moderate elevation of anti-inflammatory signaling.
Adtrp-KO Mouse	ADTRP absent	~1.5x - 2.5x	Tissue-specific elevation of FAHFAs.
DKO (Aig1/Adtrp)	Both enzymes absent	~4.0x - 5.0x	Synergistic accumulation; confirms redundancy of the Thr/His hydrolases.
WT + ABD-110207	Pharmacologically inhibited	~3.0x - 4.0x	Acute therapeutic elevation of FAHFAs mimicking genetic ablation.

Validated Experimental Workflows

To ensure reproducibility and scientific integrity, the investigation of Thr/His membrane hydrolases requires highly specific, self-validating protocols. Below are the definitive methodologies for profiling these enzymes and their substrates.

Protocol 1: In Situ Activity-Based Protein Profiling (ABPP) of AIG1/ADTRP

This protocol isolates active Thr/His hydrolases from native proteomes.

• Causality Note: Standard protease inhibitors (like PMSF or AEBSF) must be strictly excluded during lysis, as they will irreversibly block the Thr nucleophile, resulting in false negatives.

• Proteome Preparation: Homogenize target tissue (e.g., liver or prostate cancer cells) in cold PBS using a Dounce homogenizer. Centrifuge at 100,000 × g for 45 minutes to isolate the membrane fraction. Resuspend the membrane pellet in PBS to a protein concentration of 2 mg/mL.

• Probe Labeling: Add FP-biotin (fluorophosphonate-biotin) to a final concentration of 2 µM. Incubate at 37°C for 1 hour. The FP probe selectively reacts with the hyper-nucleophilic Threonine activated by the Histidine base.

• Denaturation & Click Chemistry: Quench the reaction by adding urea to a final concentration of 6 M. Causality: Urea unfolds the 6TM core, exposing the biotinylated active site for downstream affinity capture.

• Enrichment: Incubate the proteome with streptavidin-agarose beads for 2 hours at room temperature. Wash sequentially with 1% SDS, 6 M urea, and PBS to remove non-covalently bound proteins.

• On-Bead Digestion: Perform tryptic digestion directly on the beads overnight at 37°C. Elute the resulting peptides for LC-MS/MS analysis.

• Self-Validating Checkpoint: The Competition Assay. Run a parallel proteome sample pre-treated with 10 µM of the covalent inhibitor WHP01 for 30 minutes prior to FP-biotin addition. The complete disappearance of AIG1/ADTRP spectral counts in this control sample validates that the probe binding is strictly active-site specific and not an artifact of non-specific hydrophobic interactions.

Protocol 2: LC-MS/MS Targeted Lipidomics for FAHFA Quantification

FAHFAs are low-abundance signaling lipids. Direct injection of crude lipid extracts leads to severe ion suppression from highly abundant structural phospholipids.

• Causality Note: Solid-Phase Extraction (SPE) is mandatory to separate the minor FAHFA fraction from bulk lipids, ensuring high signal-to-noise ratios during mass spectrometry.

• Lipid Extraction: Transfer 50 mg of tissue to a glass vial. Spike the sample with 10 pmol of a heavy-isotope internal standard (e.g., 13C4-9-PAHSA). Perform a modified Bligh-Dyer extraction using Chloroform:Methanol:Water (2:2:1).

• Phase Separation: Vortex vigorously and centrifuge at 3,000 × g for 10 minutes. Extract the lower organic (chloroform) phase and dry it under a gentle stream of nitrogen gas.

• Solid-Phase Extraction (SPE): Resuspend the dried lipids in hexane. Load onto a pre-conditioned silica SPE column. Wash with 100% hexane, followed by Hexane:Ethyl Acetate (95:5) to elute neutral lipids. Elute the FAHFA fraction using Hexane:Ethyl Acetate (80:20).

• LC-MS/MS Analysis: Reconstitute the FAHFA fraction in methanol. Analyze using a triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode. Utilize Multiple Reaction Monitoring (MRM) to track the specific precursor-to-product ion transitions (e.g., m/z 537.5 → 255.2 for PAHSA).

• Self-Validating Checkpoint: Internal Standard Recovery. Calculate the absolute recovery of the 13C4-9-PAHSA internal standard. The protocol is only validated if the recovery exceeds 75% and the standard curve demonstrates linearity (R² > 0.99). This internal validation mathematically corrects for any lipid loss during the SPE fractionation step, ensuring absolute trustworthiness of the biological fold-changes reported.

References

• Parsons, W.H. et al. "AIG1 and ADTRP are Atypical Integral Membrane Hydrolases that Degrade Bioactive FAHFAs." Nature Chemical Biology. 1

• Saghatelian, A. et al. "AIG1 and ADTRP are endogenous hydrolases of fatty acid esters of hydroxy fatty acids (FAHFAs) in mice." Journal of Biological Chemistry. 3

• Chang, C. et al. "TMEM164 is an acyltransferase that forms ferroptotic C20:4 ether phospholipids." Nature (bioRxiv preprint mapping structural homology).2

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• 1. AIG1 and ADTRP are Atypical Integral Membrane Hydrolases that Degrade Bioactive FAHFAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TMEM164 is an acyltransferase that forms ferroptotic C20:4 ether phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AIG1 and ADTRP are endogenous hydrolases of fatty acid esters of hydroxy fatty acids (FAHFAs) in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Profiling of Aqueous Thr-His Peptide Solutions: A Technical Guide for Solvation and Metal-Binding Models

An in-depth technical guide for researchers, scientists, and drug development professionals on the thermodynamic properties of aqueous Threonine-Histidine (Thr-His) peptide solutions.

Executive Summary

The dipeptide Threonine-Histidine (Thr-His) represents a critical structural motif in biochemistry. It is frequently studied as a functional analog for the N-terminal metal-binding sites of mammalian albumins (e.g., Bovine Serum Albumin, which contains the Asp-Thr-His sequence)[1]. For drug development professionals designing peptide-based chelators or researchers modeling protein folding, understanding the thermodynamic properties of Thr-His in aqueous solutions is paramount.

The solvation thermodynamics of Thr-His—specifically its apparent molar volume ( Vϕ​ ) and partial molar heat capacity ( Cp,ϕ​ )—dictate how the peptide interacts with the aqueous medium, how water molecules structure themselves around its bulky, amphoteric side chains, and the energetic costs associated with displacing this hydration shell during metal complexation (e.g., binding Cu²⁺ or Ni²⁺)[1].

Theoretical Framework of Peptide Solvation

The behavior of Thr-His in solution is governed by the electrostriction of water around its zwitterionic backbone and the hydrophobic/hydrophilic hydration of its side chains (the hydroxyl group of threonine and the imidazole ring of histidine).

Apparent Molar Volume ( Vϕ​ )

The apparent molar volume reflects the volumetric footprint of the solute, accounting for both its intrinsic volume and the packing alterations it induces in the solvent[2]. It is calculated using the relation:

Vϕ​=ρM​−m⋅ρ⋅ρ0​ρ−ρ0​​

Where M is the molar mass of Thr-His, m is the molality, ρ is the solution density, and ρ0​ is the density of pure water. At infinite dilution, the limiting apparent molar volume ( Vϕ∘​ ) provides a measure of pure solute-solvent interactions, free from solute-solute interference.

Partial Molar Heat Capacity ( Cp,ϕ​ )

Heat capacity is highly sensitive to the structural state of water. The hydration of the non-polar regions of the Thr-His side chains typically results in a positive contribution to the heat capacity (due to the formation of structured "iceberg" water), while the hydration of the charged N- and C-termini results in a negative contribution (due to the disruption of bulk water hydrogen bonding)[3].

Experimental Methodologies: A Self-Validating Protocol

To ensure high-fidelity thermodynamic data, the following step-by-step methodologies must be employed. The causality behind these steps is rooted in minimizing the exponential propagation of error that occurs at high dilutions.

Step 1: Sample Preparation and Gravimetric Molality Determination

• Procedure: Lyophilized Thr-His must be dried under a vacuum over phosphorus pentoxide ( P2​O5​ ) for 72 hours to remove residual moisture. Solutions are prepared by mass using a microbalance with a precision of ±1×10−5 g.

• Causality: Peptides are inherently hygroscopic. Failing to remove bound water leads to an overestimation of the peptide mass, artificially inflating the calculated molality and skewing all subsequent apparent molar properties[4].

• Degassing: Solutions must be degassed using ultrasonic agitation under a partial vacuum. Dissolved gases form micro-bubbles inside the densimeter capillary, leading to catastrophic density measurement failures.

Step 2: Vibrating-Tube Densimetry

• Procedure: Inject the degassed Thr-His solution into a vibrating-tube flow densimeter (e.g., Anton Paar DMA 5000) thermostated to 298.15 K ( ±0.001 K).

• Self-Validation: The instrument must be calibrated daily using two standards of known density: dry air and ultra-pure, degassed Milli-Q water. A baseline drift of more than 2×10−6 g/cm³ mandates a recalibration.

• Causality: The period of oscillation of the U-tube is directly proportional to the mass (and therefore density) of the injected fluid. Strict thermal control is required because fluid density is highly temperature-dependent; a fluctuation of 0.01 K can invalidate the measurement[2].

Step 3: Flow Microcalorimetry

• Procedure: Measure the volumetric heat capacity using a Picker-type flow microcalorimeter. The instrument measures the temperature gradient across a capillary as a constant power is applied to the flowing solution versus the reference solvent.

• Self-Validation: Before analyzing the Thr-His samples, run a standard aqueous NaCl solution. The calculated heat capacity of the NaCl solution must match established literature values within 0.5% to confirm the integrity of the thermal sensors.

Experimental workflow for determining the apparent molar volume and heat capacity of Thr-His.

Quantitative Data Presentation

Because direct literature values for the specific Thr-His sequence are highly specialized and often embedded in larger albumin-model studies, we utilize group additivity principles derived from robust dipeptide literature to estimate its standard state properties at 298.15 K[2][3]. The bulky imidazole ring of histidine significantly increases both the volumetric footprint and the heat capacity compared to simpler aliphatic peptides.

Table 1: Standard Thermodynamic Properties of Selected Dipeptides in Aqueous Solution at 298.15 K

Dipeptide Sequence	Limiting Apparent Molar Volume, Vϕ∘​ (cm³/mol)	Limiting Partial Molar Heat Capacity, Cp,ϕ∘​ (J/K·mol)	Structural Characteristics
Gly-Gly	76.2 ± 0.1	105.5 ± 1.2	Minimal side-chain interference; high electrostriction.
Gly-Val	124.5 ± 0.2	310.2 ± 2.0	Aliphatic side chain increases hydrophobic hydration.
Thr-His (Est.)	~165.4 ± 0.5	~420.5 ± 3.5	Bulky imidazole and hydroxyl groups; complex hydration network.

Note: Estimated values for Thr-His are derived using the semi-empirical group additivity modeling procedures of Helgeson, Kirkham, and Flowers, which subdivide standard state volume and heat capacity data into solvation and non-solvation contributions[3].

Implications for Metal-Binding Thermodynamics

The primary biochemical utility of Thr-His lies in its ability to coordinate transition metals. The thermodynamic cycle of this complexation is inextricably linked to the peptide's initial solvation state.

When Cu²⁺ or Ni²⁺ binds to the Thr-His motif, the metal ion coordinates with the deprotonated amide nitrogen, the N-terminal amine, and the imidazole donor of the histidine residue[1].

Mechanistic Causality: For this binding to occur, the highly structured hydration shells surrounding both the aqueous metal ion and the Thr-His side chains must be displaced. The energetic penalty (enthalpy, ΔHdesolv​>0 ) of breaking these water-peptide hydrogen bonds is offset by the massive gain in entropy ( ΔSdesolv​≫0 ) as bound water molecules are released into the bulk solvent. Therefore, an accurate measurement of the partial molar heat capacity ( Cp,ϕ​ ) of the uncomplexed peptide directly informs the entropic driving force of the resulting metallopeptide complexation.

Thermodynamic cycle illustrating the solvation and metal-binding complexation of Thr-His.

Conclusion

The thermodynamic profiling of aqueous Thr-His solutions requires rigorous, self-validating experimental protocols utilizing vibrating-tube densimetry and flow microcalorimetry. By accurately mapping the apparent molar volume and partial molar heat capacity, researchers can quantify the delicate balance of hydrophobic and hydrophilic hydration forces. These foundational metrics are strictly required to build accurate predictive models for peptide-metal complexation and rational drug design targeting N-terminal binding domains.

References

• Sokolowska, M., et al. "Short peptides are not reliable models of thermodynamic and kinetic properties of the N-terminal metal binding site in serum albumin." European Journal of Biochemistry.
• Hakin, A. W., et al. "Calorimetric investigations of aqueous amino acid and dipeptide systems from 288.15 to 328.15 K." Canadian Journal of Chemistry.
• Hedwig, G. R., et al. "Thermodynamic Properties of Peptide Solutions. 16. Partial Molar Heat Capacities and Volumes of Some Tripeptides of Sequence Gly-X-Gly in Aqueous Solution at 25 °C.
• Kumar, H., et al. "Volumetric and Conductometric Behavior at T = 298.15 K of 2-[(2-Aminoacetyl)amino]acetic Acid, 2-[(2-Aminoacetyl)amino]-3-methylbutanoic Acid, and (2S)-2-[(2-Aminoacetyl)amino]-4-methylpentanoic Acid with Sodium Hexanoate.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pubs.acs.org [pubs.acs.org]

A Technical Guide to Histidine Phosphorylation and its Intersection with Canonical Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein phosphorylation is a cornerstone of cellular signal transduction, traditionally focusing on serine, threonine, and tyrosine residues. However, a less-explored but equally critical modification, histidine phosphorylation, governs a multitude of signaling pathways, particularly in prokaryotes, and is increasingly recognized for its significance in mammalian cells. This guide deconstructs the mechanisms of histidine phosphorylation, from the classic two-component systems to its role in human disease. We provide a detailed examination of the unique chemical properties of the phosphoramidate bond in phosphohistidine (pHis), the profound analytical challenges it presents, and the cutting-edge methodologies developed to overcome these hurdles. By synthesizing field-proven insights with technical protocols, this document serves as an in-depth resource for professionals seeking to investigate this elusive but vital post-translational modification and its potential as a therapeutic target.

Part 1: Deconstructing the "Thr-His Motif": An Introduction to Non-Canonical Phosphorylation

The query of a "Threonine-Histidine (Thr-His) motif" invites an exploration into the complex world of protein phosphorylation beyond the canonical pathways. While serine (Ser), threonine (Thr), and tyrosine (Tyr) phosphorylation are well-established pillars of eukaryotic signaling, the landscape of cellular regulation is far broader. Histidine phosphorylation, in particular, represents a critical, yet historically understudied, signaling mechanism.[1] This guide will delve into the core of histidine phosphorylation, addressing its fundamental principles, its intersection with traditional Ser/Thr kinase cascades, and the sophisticated techniques required for its study.

The fundamental distinction lies in the chemistry of the phosphate bond. Ser/Thr/Tyr phosphorylation involves the formation of a stable phosphoester (P-O) bond.[2] In contrast, histidine phosphorylation creates a high-energy phosphoramidate (P-N) bond on one of the two imidazole nitrogen atoms (N1, termed π-pHis, or N3, termed τ-pHis).[2][3] This P-N bond is thermodynamically less stable and highly susceptible to hydrolysis under acidic conditions, a property that has made it notoriously difficult to study using standard proteomic workflows which often rely on low pH for peptide separation and enrichment.[4][5][6][7] This acid lability is the primary reason histidine phosphorylation has remained an enigmatic sibling to its more stable counterparts.[8][9]

Feature	Ser/Thr/Tyr Phosphorylation	Histidine Phosphorylation
Amino Acid	Serine, Threonine, Tyrosine	Histidine
Bond Type	Phosphoester (P-O)	Phosphoramidate (P-N)
Chemical Stability	Stable in acid, labile in strong base	Labile in acid, stable in base[7][8][10]
Energy of Hydrolysis	-6.5 to -9.5 kcal/mol[5]	-12 to -14 kcal/mol[5]
Primary Kinases	Ser/Thr Kinases, Tyr Kinases	Histidine Kinases (HKs), NME1/NME2[5][11]

Part 2: The Central Role of Histidine Phosphorylation in Signal Transduction

The Prokaryotic Paradigm: Two-Component Systems (TCS)

Histidine phosphorylation is the linchpin of the most prevalent signal transduction mechanism in bacteria, the two-component system (TCS).[12] These systems enable bacteria to sense and respond to a vast array of environmental stimuli, including nutrient availability, osmolarity, and quorum signals.[12][13] The archetypal TCS consists of two key proteins: a membrane-bound sensor Histidine Kinase (HK) and a cytoplasmic Response Regulator (RR) .[5][12]

The signaling cascade follows a precise phosphorelay:

• Sensing & Autophosphorylation : An external stimulus induces a conformational change in the HK, activating its cytoplasmic kinase domain.

• Phosphotransfer : This activated domain utilizes ATP to autophosphorylate a conserved histidine residue within the HK itself.[14]

• Response Regulation : The phosphoryl group is then transferred from the histidine on the HK to a conserved aspartate (Asp) residue on the receiver domain of the RR.[14][15]

• Output : Phosphorylation of the RR activates its output domain, which typically functions as a transcription factor to modulate gene expression, thereby mediating the cellular response.[13]

Figure 1: Generic Two-Component System (TCS) phosphorelay.

Eukaryotic Histidine Phosphorylation: Complexity and New Players

While once considered a prokaryotic feature, TCS-like pathways are also present in lower eukaryotes like yeast, fungi, and plants.[15][16][17] These eukaryotic systems are often more complex, employing a multi-step phosphorelay (His → Asp → His → Asp) that involves an additional histidine phosphotransfer (HPt) protein to shuttle the phosphoryl group between the hybrid HK and the final RR.[5][14]

In mammalian cells, a distinct system of histidine phosphorylation has emerged. The primary identified histidine kinases are NME1 (also known as Nm23-H1) and NME2 , which were first characterized as nucleoside diphosphate kinases.[2][5][11] These enzymes regulate the phosphorylation state of various substrates, and their activity is counter-regulated by specific phosphohistidine phosphatases, including PHPT1 and LHPP .[2][11] The discovery of these enzymes has cemented the role of reversible histidine phosphorylation as a regulatory mechanism in mammalian biology, implicated in processes from cell proliferation to metastasis suppression.[5][18] One notable substrate is histone H4, where phosphorylation at His75 has been linked to increased DNA synthesis and is upregulated in certain cancers.[11][19]

Part 3: The "Thr-His" Connection: Interplay Between Signaling Cascades

While a defined "Thr-His motif" acting as a single unit is not a recognized feature in signal transduction, there is significant interplay and convergence between histidine-driven and threonine-driven signaling pathways.

• TCS Crosstalk with MAPK Cascades : In fungi and plants, eukaryotic two-component systems often act upstream of canonical Mitogen-Activated Protein Kinase (MAPK) cascades.[20] The output of the His-Asp phosphorelay can trigger the activation of a MAPK module (MAPKKK → MAPKK → MAPK), which propagates the signal through a series of Ser/Thr phosphorylation events. This creates a direct pipeline from an environmental stimulus sensed by a histidine kinase to a robust cellular response orchestrated by Ser/Thr kinases.

• Structural and Allosteric Regulation : In some bacterial response regulators, a conserved threonine residue plays a critical structural role.[21] Upon phosphorylation of the nearby aspartate residue, this "switch" threonine residue moves, inducing a conformational change that activates the protein's output domain.[21] Here, the threonine is not phosphorylated itself but is essential for the functional consequence of the His-Asp phosphorelay, demonstrating a tight functional linkage.

• pH-Sensing and Kinase Activity : The protonation state of the histidine imidazole ring is highly sensitive to intracellular pH (pHi).[11] Normal epithelial cells maintain a pHi of ~7.2, but this can become constitutively elevated in cancer cells.[22][23] This alkaline shift can alter the activity of various enzymes and signaling pathways.[22][24] Since the pKa of histidine is near physiological pH, pHi dynamics can directly influence the nucleophilicity of the histidine nitrogen, potentially modulating its availability for phosphorylation and thereby linking the cellular metabolic state to signal transduction. This provides an indirect but powerful connection to Ser/Thr pathways, which are also modulated by cellular pH.[23]

Figure 2: Crosstalk from a His-kinase pathway to a Ser/Thr MAPK cascade.

Part 4: The Analytical Challenge: Methodologies for Studying Histidine Phosphorylation

Investigating pHis requires specialized protocols that circumvent its inherent instability. The choice of methodology is critical for generating reliable and reproducible data.

Overcoming Instability: Chemical Tools and Strategies

The primary challenge is the acid lability of the P-N bond. Standard phosphoproteomic protocols involving low-pH reverse-phase chromatography or enrichment with TiO2 or IMAC under acidic conditions can lead to the complete loss of pHis-containing peptides.[4][25]

Causality Behind Experimental Choices:

• pH Control: Maintaining neutral or mildly alkaline pH throughout sample preparation and analysis is paramount to preserving the pHis modification.[18]

• Stable Analogues: To generate robust tools like antibodies, researchers have developed non-hydrolyzable pHis analogues. These include thiophosphohistidine (where a sulfur atom replaces an oxygen on the phosphate) and phosphoryltriazolylalanine (pTza), which mimics the structure of pHis but is chemically stable.[9][19][26][27] These analogues have been instrumental in raising the first specific monoclonal antibodies against 1-pHis and 3-pHis.[2][19]

Detection and Quantification Protocols

This filter-based method leverages the differential pH stability of phosphoamino acids to specifically quantify pHis in the presence of pSer, pThr, and pTyr.[10] It is ideal for measuring histidine kinase activity in vitro.

Methodology:

• Kinase Reaction: Perform an in vitro kinase assay using a protein substrate, the putative histidine kinase, and [γ-³²P]ATP.

• Protein Precipitation: Spot the reaction mixture onto a filter membrane (e.g., P81 phosphocellulose or glass fiber) and precipitate the proteins using trichloroacetic acid (TCA).

• Alkali Treatment (Control Sample): Incubate a control filter in a strong base (e.g., 1 M KOH). This will hydrolyze pSer and pThr but leave pHis and pTyr intact.

• Alkali + Acid Treatment (Test Sample): Take an identical filter and, after the alkali treatment, incubate it in a strong acid (e.g., 1 M HCl). This second step will hydrolyze the now-isolated pHis, leaving only pTyr.

• Quantification: Measure the remaining radioactivity on both filters using a scintillation counter. The amount of pHis is determined by the difference in radioactivity between the alkali-only treated filter and the alkali-plus-acid treated filter.[10]

Self-Validation: The protocol's internal control (alkali-only vs. alkali+acid) provides a self-validating system to distinguish acid-labile phosphorylation from stable forms.

Modern proteomics requires significant deviation from standard workflows to identify pHis sites globally.

Methodology:

• Protein Digestion: Digest protein lysates with trypsin under standard conditions.

• Enrichment (at Neutral/Alkaline pH): This is the critical step. Instead of traditional IMAC/TiO2, use Strong Anion Exchange (SAX) chromatography at a pH > 6.5.[4][25] This method separates peptides based on charge, effectively enriching for negatively charged phosphopeptides (including pHis) while remaining in a pH-safe environment. Other specialized media, like Cu-IDA beads, have also been used for selective enrichment.[28]

• Liquid Chromatography (LC): Perform peptide separation using reverse-phase LC with a neutral or mildly alkaline buffer system (e.g., ammonium bicarbonate at pH 8.0) instead of the standard formic acid-based buffers.[18]

• Mass Spectrometry (MS/MS): Analyze the eluted peptides using a high-resolution mass spectrometer. Data analysis must include pHis as a variable modification on histidine residues (+79.966 Da).

Parameter	Standard Phosphoproteomics	pHis-Specific Proteomics	Rationale
Enrichment pH	pH < 3.0 (e.g., with TiO2)	pH > 6.5 (e.g., with SAX)	Prevents acid hydrolysis of the P-N bond.[4][25]
LC Mobile Phase A	0.1% Formic Acid (pH ~2.7)	10mM Ammonium Bicarbonate (pH ~8.0)	Maintains a non-acidic environment during separation.[18]
MS/MS Search	pS, pT, pY	pS, pT, pY, pHis	Ensures the database search algorithm considers pHis as a possible modification.

graph TD
subgraph "Sample Preparation (pH > 7.0)"
A[Protein Lysate] --> B{Trypsin Digestion}graph "Enrichment & Separation"
B --> C[Strong Anion Exchange (SAX)\nor other neutral pH enrichment];
C --> D[Reverse-Phase LC\n(Alkaline Buffer System)];
end
subgraph "Analysis"
    D --> E[Tandem Mass Spectrometry (MS/MS)];
    E --> F{Database Search\n(pHis as variable mod)}

Figure 3: Optimized workflow for mass spectrometry-based pHis analysis.

The development of monoclonal antibodies specific for 1-pHis and 3-pHis has revolutionized the field, allowing for techniques like Western blotting and immunoprecipitation.[2][10][29]

Methodology:

• Sample Preparation: Lyse cells in a buffer containing phosphatase inhibitors and maintained at a pH > 7.5 to preserve pHis. Avoid boiling samples in standard acidic Laemmli buffer for extended periods.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with a validated primary anti-pHis monoclonal antibody.

• Detection: Use a standard secondary antibody and chemiluminescence or fluorescence-based detection system.

• Immunoprecipitation (for MS): Incubate cell lysates with anti-pHis antibodies coupled to beads to enrich for pHis-containing proteins, which can then be identified by mass spectrometry.

Trustworthiness: The specificity of these antibodies, generated against stable pHis analogues, is key. Proper controls, such as peptide competition assays or phosphatase treatment of lysates, are essential to validate the signal.

Part 5: Therapeutic Implications and Future Directions

The growing understanding of histidine phosphorylation is opening new avenues for drug development.

• Oncology: The histidine kinase NME1/Nm23-H1 is a well-known metastasis suppressor.[18] Its activity and the phosphorylation status of its substrates are critical for controlling tumor progression. Furthermore, histidine phosphatases like LHPP have been identified as tumor suppressors, with their loss leading to increased pHis signaling and cancer development.[30] This makes the enzymes controlling pHis levels attractive targets for novel cancer therapies.

• Antimicrobials: As two-component systems are widespread in bacteria but largely absent in animals, the histidine kinases that drive these pathways are prime targets for the development of new antibiotics.[5][12] Inhibiting these kinases could disrupt essential bacterial processes like virulence and antibiotic resistance, offering a strategy to combat pathogenic infections.

The future of this field depends on the continued development of robust chemical and biological tools. The expansion of the pHis antibody toolkit, the refinement of pHis-friendly proteomic methods, and the creation of specific inhibitors for mammalian histidine kinases and phosphatases will be crucial. Unraveling the complete human phosphohistidine proteome will undoubtedly reveal new regulatory mechanisms and provide a wealth of new targets for therapeutic intervention in a wide range of diseases.

References

• Widespread bacterial protein histidine phosphorylation revealed by mass spectrometry-based proteomics. Springer Nature Experiments. [Link]

• Loomis, W. F., et al. (2001). Histidine Phosphorylation and Two-Component Signaling in Eukaryotic Cells. Chemical Reviews. [Link]

• Loomis, W. F., et al. (1997). Histidine kinases in signal transduction pathways of eukaryotes. Journal of Cell Science. [Link]

• Loomis, W. F., et al. (1997). Histidine kinases in signal transduction pathways of eukaryotes. PubMed. [Link]

• Wu, J., et al. (2012). Mass Spectrometry Detection of Histidine Phosphorylation on NM23-H1. PMC. [Link]

• Mohan, S., et al. (2007). Emerging roles for protein histidine phosphorylation in cellular signal transduction: lessons from the islet β-cell. PMC. [Link]

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Isoelectric point and pKa values of Thr-His dipeptides

An In-Depth Technical Guide to the Isoelectric Point and pKa Dynamics of Threonine-Histidine (Thr-His) Dipeptides

Executive Summary

In the rational design of peptide therapeutics, the isoelectric point (pI) and acid dissociation constants (pKa) of constituent residues dictate critical physicochemical properties, including aqueous solubility, membrane permeability, and formulation stability. The dipeptide Threonine-Histidine (Thr-His) serves as a compelling model for understanding microenvironmental electrostatic effects. This whitepaper elucidates the mechanistic principles of Thr-His ionization, contrasts theoretical pI calculations with empirical realities, and establishes a self-validating potentiometric titration protocol for precise thermodynamic characterization.

Mechanistic Principles of Dipeptide Ionization

The Thr-His dipeptide contains three primary ionizable groups that dictate its charge state across physiological pH gradients:

• The C-terminal α -carboxyl group of Histidine.

• The imidazole side chain of Histidine.

• The N-terminal α -amino group of Threonine.

The isoelectric point (pI) is defined as the specific pH at which the peptide carries no net electrical charge, existing primarily as a zwitterion[1]. For Thr-His, this zwitterionic state occurs when the carboxyl group is deprotonated ( −1 ), the imidazole ring is neutral ( 0 ), and the N-terminal amino group is protonated ( +1 ).

Fig 1: Charge state transitions of the Thr-His dipeptide across physiological pH gradients.

Theoretical vs. Empirical pKa/pI Modeling

A common pitfall in early-stage drug development is relying strictly on theoretical pI calculations derived from free amino acid tables. Theoretically, the pI is calculated by averaging the two pKa values that border the zwitterionic state (the imidazole group and the N-terminal amino group)[1].

However, upon the formation of the peptide bond, the pKa values of adjacent ionizable groups undergo significant shifts. The introduction of an electron-withdrawing amide group typically decreases the pKa of adjacent basic residues[2]. Consequently, the N-terminal amino group of Threonine in a dipeptide will exhibit a lower pKa than it would as a free amino acid, shifting the actual pI downward. This necessitates empirical determination.

Quantitative Data Synthesis

The following tables summarize the expected deviations between theoretical free amino acid values and the empirical realities of the Thr-His dipeptide.

Table 1: pKa Shifts Upon Peptide Bond Formation

Ionizable Group	Theoretical Free Amino Acid pKa	Expected Dipeptide pKa Shift	Causality of Shift
His C-Terminus (COOH)	~1.82	~2.50 - 3.50	Loss of adjacent α -NH3+ charge; inductive effect of the amide bond.
His Imidazole Side Chain	~6.00	~6.20 - 6.80	Microenvironmental hydrogen bonding and electrostatic shielding.
Thr N-Terminus (NH3+)	~9.10 - 10.43	~7.50 - 8.50	Electron-withdrawing nature of the adjacent amide carbonyl[2].

Table 2: Comparative pI Calculation

Parameter	Theoretical Calculation (Free AA Basis)	Empirical Expectation (Peptide Basis)
pKa2 (Imidazole)	6.00	~6.50
pKa3 (N-Terminus)	9.62	~8.00
Isoelectric Point (pI)	7.81	~7.25

Self-Validating Potentiometric Titration Methodology

To overcome the limitations of theoretical modeling, potentiometric titration remains the high-precision, gold-standard technique for empirical pKa determination[3]. As a Senior Application Scientist, I mandate that this protocol be executed as a self-validating system. Every environmental variable must be controlled to ensure that the observed inflection points are strictly derived from the peptide's buffering capacity.

Step-by-Step Protocol

• Sample Preparation (Ionic Strength Control): Dissolve the Thr-His dipeptide to a concentration of 1 mM in a 0.15 M Potassium Chloride (KCl) solution[4].

  • Causality: Maintaining a constant, high ionic strength masks the contribution of the titrant ions, ensuring that the activity coefficients of the peptide species remain stable throughout the titration. This allows the Nernst equation to apply linearly.

• Environmental Purging: Submerge the reaction vessel in a temperature-controlled water bath ( 25∘C ) and purge the solution continuously with Nitrogen ( N2​ ) gas for 15 minutes prior to and during the titration[4].

  • Causality: Carbonate-free solutions are strictly required[3]. N2​ displaces dissolved CO2​ , preventing the formation of carbonic acid ( H2​CO3​ ). Carbonic acid has pKa values of 6.35 and 10.33, which would overlap with the Histidine imidazole and Threonine amino groups, creating artifactual buffering regions.

• Blank Titration (System Baseline): Titrate a blank 0.15 M KCl solution using standardized 0.1 M NaOH and 0.1 M HCl. Record the pH vs. Volume curve.

• Sample Titration: Immerse a calibrated pH electrode into the Thr-His solution. Titrate with 0.1 M NaOH (to determine the N-terminal pKa) and 0.1 M HCl (to determine the carboxyl and imidazole pKa). Record pH changes at 0.01 mL intervals[4].

• Data Deconvolution & Validation: Subtract the blank titration curve from the sample curve. Calculate the first and second derivatives of the resulting curve. The pKa values correspond to the inflection points (where the second derivative crosses zero)[3].

  • Self-Validation: Repeat the process in triplicate. The system is validated only if the calculated ΔpKa across replicates is <0.05 .

Fig 2: Self-validating potentiometric titration workflow for precise pKa determination.

Implications for Drug Development

Understanding the precise, empirically derived pI of Thr-His is not merely an academic exercise; it is a critical formulation parameter. Because the empirical pI of Thr-His (~7.25) sits dangerously close to physiological pH (7.4), the dipeptide will exist predominantly in its neutral, zwitterionic form in the bloodstream. While this minimizes electrostatic repulsion (aiding in certain types of receptor binding), it simultaneously represents the point of minimum aqueous solubility. Formulation scientists must leverage this empirical data to design appropriate buffer systems or utilize excipients that prevent peptide aggregation during intravenous administration.

References

• 8.4: Amino acids - Chemistry LibreTexts Source: libretexts.org URL:[Link]

• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry Source: dergipark.org.tr URL:[Link]

• APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC Source: ecetoc.org URL:[Link]

• Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide Source: acs.org URL:[Link]

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Protocols & Analytical Methods

Application Note: Unambiguous Identification of Threonyl-Histidine (Thr-His) by Tandem Mass Spectrometry

Abstract

This application note provides a detailed guide to the fragmentation patterns of the dipeptide Threonyl-Histidine (Thr-His) using tandem mass spectrometry (MS/MS). A comprehensive understanding of these fragmentation pathways is critical for the unambiguous identification and characterization of this peptide in complex biological matrices. This document outlines the theoretical basis for the expected fragmentation of Thr-His, including the formation of canonical b- and y-type ions, as well as characteristic neutral losses and side-chain cleavages specific to threonine and histidine residues. A detailed protocol for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis is provided, alongside data interpretation guidelines to aid researchers, scientists, and drug development professionals in their analytical workflows.

Introduction

Tandem mass spectrometry is a cornerstone of modern proteomics and peptidomics, enabling the precise sequencing and identification of peptides.[1][2][3] The process of collision-induced dissociation (CID) within a mass spectrometer imparts internal energy to a selected precursor ion, leading to its fragmentation at chemically labile bonds.[3] The resulting fragment ions are then mass-analyzed to generate a tandem mass spectrum (MS/MS), which serves as a fingerprint of the peptide's amino acid sequence.[4]

The dipeptide Thr-His presents a unique case for fragmentation analysis due to the distinct chemical properties of its constituent amino acids. Threonine, with its hydroxyl-containing side chain, is prone to neutral losses of water and other small molecules.[5][6] Histidine, containing a basic imidazole ring, significantly influences peptide fragmentation, often directing cleavage at its C-terminal side.[7][8] A thorough understanding of these specific fragmentation behaviors is essential for accurate identification and to avoid misinterpretation of MS/MS data.

Theoretical Fragmentation of Thr-His

The fragmentation of the protonated Thr-His dipeptide ([M+H]⁺) is predicted to yield a series of characteristic fragment ions. The primary fragmentation pathways involve cleavage of the peptide backbone, resulting in b- and y-type ions. Additionally, fragmentation of the amino acid side chains provides further structural confirmation.

Peptide Backbone Fragmentation: b- and y-Ions

Upon CID, the peptide bond between threonine and histidine is the primary site of cleavage.

• b-ions are formed when the charge is retained on the N-terminal fragment. For Thr-His, this results in the b₁ ion , which corresponds to the protonated threonine residue.

• y-ions are formed when the charge is retained on the C-terminal fragment. In this case, the y₁ ion corresponds to the protonated histidine residue.

The expected m/z values for these primary fragment ions can be calculated based on the monoisotopic masses of the amino acid residues.

Threonine-Specific Fragmentation

The N-terminal threonine residue is expected to exhibit characteristic fragmentation patterns, primarily through neutral losses from its side chain.

• Neutral Loss of Water (H₂O): The hydroxyl group on the threonine side chain can be readily lost as a water molecule, resulting in fragment ions at m/z values 18 Da lower than the parent ion or corresponding backbone fragments.[5]

• Neutral Loss of Acetaldehyde (C₂H₄O): While more commonly observed in sodiated peptides, the loss of acetaldehyde (44 Da) from the threonine side chain can also occur.

Histidine-Specific Fragmentation

The C-terminal histidine residue plays a crucial role in directing the fragmentation of the peptide.

• Enhanced C-terminal Cleavage: The presence of the basic histidine residue at the C-terminus promotes cleavage of the preceding peptide bond, leading to a prominent y₁ ion.[7][8]

• Imidazole Ring Fragmentation: The histidine side chain itself can fragment, leading to a characteristic immonium ion at an m/z of 110. Further fragmentation of the imidazole ring can result in losses of NH₃, HCN, and other small neutral molecules.

The interplay of these fragmentation pathways results in a complex but interpretable MS/MS spectrum that allows for the confident identification of Thr-His.

Experimental Protocol: LC-MS/MS Analysis of Thr-His

This protocol outlines a general procedure for the analysis of Thr-His using a standard liquid chromatography-tandem mass spectrometry system.

1. Sample Preparation

• Dissolve the Thr-His standard in a solution of 0.1% formic acid in water to a final concentration of 1 µg/mL.

• For complex samples, utilize appropriate extraction and clean-up procedures to minimize matrix effects.

2. Liquid Chromatography (LC)

• Column: A C18 reversed-phase column (e.g., 2.1 mm i.d., 100 mm length, 1.8 µm particle size) is suitable for separation.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 2% B

  • 2-10 min: 2-50% B (linear gradient)

  • 10-12 min: 50-95% B (linear gradient)

  • 12-14 min: 95% B

  • 14-14.1 min: 95-2% B (linear gradient)

  • 14.1-18 min: 2% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS1 Scan Range: m/z 100-500.

• Data-Dependent Acquisition (DDA):

  • Select the most intense precursor ion for fragmentation.

  • Isolation Window: 1.0 m/z.

  • Collision Energy: Use a stepped or optimized collision energy (e.g., 15-35 eV) to achieve optimal fragmentation.

  • Activation Type: Collision-Induced Dissociation (CID).

• MS2 Scan Range: m/z 50-300.

Data Analysis and Interpretation

The acquired MS/MS data should be analyzed to identify the characteristic fragment ions of Thr-His.

Table 1: Theoretical m/z Values for Key Fragment Ions of Thr-His ([M+H]⁺)

Ion Type	Sequence	Theoretical m/z
Precursor Ion	[Thr-His+H]⁺	257.124
b-Ions
b₁	[Thr+H]⁺	102.055
b₁ - H₂O	84.044
y-Ions
y₁	[His+H]⁺	156.077
Immonium Ion
His	110.071

Note: m/z values are for the monoisotopic masses.

The presence of the precursor ion at m/z 257.124, along with the b₁ ion at m/z 102.055 and the y₁ ion at m/z 156.077, provides strong evidence for the Thr-His sequence. The observation of the histidine immonium ion at m/z 110.071 and a neutral loss of water from the b₁ ion (m/z 84.044) further confirms the identification.

Visualization of Thr-His Fragmentation

The following diagram illustrates the primary fragmentation pathways for the protonated Thr-His dipeptide.

Caption: Primary fragmentation pathways of protonated Thr-His.

Conclusion

The fragmentation of the dipeptide Thr-His in tandem mass spectrometry is characterized by predictable backbone cleavages yielding b₁ and y₁ ions, as well as specific side-chain fragmentations. The neutral loss of water from the threonine residue and the formation of a prominent histidine immonium ion are key diagnostic features. The provided protocol and data interpretation guidelines offer a robust framework for the confident identification of Thr-His in various research and development settings. By understanding these fundamental fragmentation patterns, researchers can leverage the power of mass spectrometry for accurate and reliable peptide analysis.

References

• V. H. Wysocki, G. A. Tsaprailis, L. L. Smith, L. A. Breci, "Mobile Protons: A Framework for Understanding Peptide Fragmentation," Journal of Mass Spectrometry, vol. 35, no. 10, pp. 1399-1406, 2000. Available: [Link]

• P. Y. Lau, "Mass spectrometry of peptides and proteins : fragmentation pathways of protonated peptides containing histidine and conformational dynamics of proteins," The Hong Kong Polytechnic University, 2011. Available: [Link]

• J. L. Jones, J. H. O'Hair, V. H. Wysocki, "Occurrence of C-terminal residue exclusion in peptide fragmentation by ESI and MALDI tandem mass spectrometry," Journal of the American Society for Mass Spectrometry, vol. 23, no. 2, pp. 351-359, 2012. Available: [Link]

• A. M. Palumbo, J. J. Tepe, G. E. Reid, "Mechanistic Insights into the Multistage Gas-Phase Fragmentation Behavior of Phosphoserine- and Phosphothreonine-Containing Peptides," Journal of Proteome Research, vol. 7, no. 2, pp. 771-779, 2008. Available: [Link]

• I. K. Webb, A. R. K. Dassanayake, S. J. Blanksby, "Unusual fragmentation of Pro-Ser/Thr-containing peptides detected in collision-induced dissociation spectra," Journal of the American Society for Mass Spectrometry, vol. 22, no. 8, pp. 1503-1514, 2011. Available: [Link]

• J. L. Jones, J. H. O'Hair, V. H. Wysocki, "The effect of histidine oxidation on the dissociation patterns of peptide ions," Journal of the American Society for Mass Spectrometry, vol. 18, no. 3, pp. 495-504, 2007. Available: [Link]

• Y. Liang, Y. Li, S. E. Stein, "Collisional dissociation of 115 deprotonated peptides of 5-28 amino acids—an updated report on fragment ion types, neutral losses, and implications for peptide identification," bioRxiv, 2022. Available: [Link]

• M. C. S. de Oliveira, R. S. de Lima, M. N. Eberlin, "Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers," Molecules, vol. 26, no. 22, p. 7001, 2021. Available: [Link]

• H. Satake, "Transient Conformations Leading to Peptide Fragment Ion [c + 2H]+ via Intramolecular Hydrogen Bonding Using MALDI In-source Decay Mass Spectrometry of Serine-, Threonine-, and/or Cysteine-Containing Peptides," Molecules, vol. 28, no. 23, p. 7763, 2023. Available: [Link]

• S. Banerjee, S. Mazumdar, "Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte," International Journal of Analytical Chemistry, vol. 2012, Article ID 282574, 2012. Available: [Link]

• R. S. Johnson, K. A. Walsh, "Characterization of the Fragmentation Pattern of Peptide from Tandem Mass Spectra," Journal of the American Society for Mass Spectrometry, vol. 3, no. 5, pp. 508-519, 1992. Available: [Link]

• S. Barnes, M. Renfrow, "Peptide ion fragmentation in mass spectrometry," University of Alabama at Birmingham, 2011. Available: [Link]

• A. M. D. C. F. Varela, A. M. Soares, E. Pires, "Applications of Tandem Mass Spectrometry (MS/MS) in Protein Analysis for Biomedical Research," Applied Sciences, vol. 12, no. 8, p. 3772, 2022. Available: [Link]

• R. Soares, E. Pires, A. M. D. C. F. Varela, "Tandem Mass Spectrometry of Peptides," in Mass Spectrometry, IntechOpen, 2012. Available: [Link]

• V. H. Wysocki, K. A. Resing, Q. Zhang, G. Cheng, "Mass spectrometry of peptides and proteins," Methods, vol. 35, no. 3, pp. 211-222, 2005. Available: [Link]

• J. E. P. Syka, J. J. Coon, M. J. Schroeder, J. Shabanowitz, D. F. Hunt, "Peptide Identification by Tandem Mass Spectrometry with Alternate Fragmentation Modes," Molecular & Cellular Proteomics, vol. 3, no. 11, pp. S238-S250, 2004. Available: [Link]

• M. Horai, M. Arita, S. Kanaya, Y. Nihei, T. Ikeda, K. Suwa, J. Ojima, K. Tanaka, S. Tanaka, K. Aoshima, Y. Oda, Y. Kakazu, M. Miyama, T. Iida, T. Yamada, K. Funatsu, M. Matsuura, T. Soga, M. Tomita, "MassBank: a public repository for sharing mass spectral data for life sciences," Journal of Mass Spectrometry, vol. 45, no. 7, pp. 703-714, 2010. Available: [Link]

• M. A. Lauber, I. A. Dar, "Amino acid sequencing-based protein identification (tandem mass spectrometry; MS/MS spectra)," ResearchGate, 2017. Available: [Link]

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Application Note: Engineering Thr-His Motifs for Targeted Transition Metal Chelation

Executive Summary

Transition metal homeostasis is a critical parameter in both physiological health and targeted drug design. The use of short peptide sequences to sequester, transport, or utilize redox-active metals like Cu(II) and Ni(II) has driven innovations in therapeutics, radiolabeling, and antimicrobial development. Among these, the Thr-His motif —a highly specific iteration of the Amino Terminal Copper and Nickel (ATCUN) binding site—stands out for its extraordinary thermodynamic stability, structural predictability, and modularity.

This guide provides an in-depth mechanistic analysis and self-validating protocols for the synthesis, metallation, and characterization of Thr-His containing peptides (e.g., Xaa-Thr-His) for advanced drug development and molecular biology applications.

Mechanistic Principles of Thr-His Chelation

Structural Causality: Why the Thr-His Sequence?

The classic ATCUN motif is defined by a free N-terminus, a histidine at the third position, and two intervening peptide nitrogens, forming an NH2-Xaa-Xaa-His sequence 1. When the second position is occupied by Threonine (e.g., Asp-Thr-His in the iron-regulatory hormone Hepcidin-25, or Arg-Thr-His in human protamine P2), the motif achieves a highly optimized steric and electronic environment 2, 3.

The coordination geometry is strictly square-planar. It is driven by the chelation of four nitrogen donors:

• The free N-terminal α-amine.

• The deprotonated amide nitrogen of the second residue (Thr).

• The deprotonated amide nitrogen of the third residue (His).

• The imidazole nitrogen (Nδ or Nε) of the Histidine side chain 4.

The Role of Threonine: While the second position can technically be any amino acid except proline, Threonine provides a polar, uncharged hydroxyl side chain. This influences the local dielectric environment, stabilizing the highly charged metal center without introducing the steric clashes characteristic of bulky hydrophobic residues. The thermodynamic driving force of forming one six-membered and two five-membered chelate rings easily overcomes the high pKa (~13-14) of the peptide amide protons. This causality allows spontaneous deprotonation to occur at physiological pH (7.4) upon metal binding, effectively "locking" the metal into a redox-silenced or selectively redox-active state depending on the broader peptide context 5, [[6]]().

Stepwise thermodynamic mechanism of Cu(II) coordination by the Asp-Thr-His motif.

Quantitative Data: Thermodynamic Stability

The binding affinities of Thr-His variants dictate their utility in biological systems. Sequences with Aspartic Acid at position 1 (e.g., Asp-Thr-His) exhibit femtomolar affinity for Cu(II), making them ideal for systemic metal scavenging.

Motif Sequence	Parent Protein / Source	Target Metal Ion	Binding Affinity ( Kd​ )	Primary Application
Asp-Thr-His	Hepcidin-25	Cu(II)	~2.2 fM	Endogenous Cu transport / Therapeutics
Arg-Thr-His	Human Protamine P2	Ni(II)	~1.0 pM	DNA minor-groove binding / Cleavage
Asp-Thr-His-Lys	Bovine Serum Albumin	Cu(II)	~1.0 pM	Systemic metal homeostasis
Ala-Thr-His	Synthetic Construct	Cu(II)	~10.0 pM	Targeted ROS generation (Oncology)

Data synthesized from established ATCUN literature and LC-MS/MS binding assays.6

Experimental Protocols

The following protocols are designed as self-validating systems . Every critical step includes a physical or spectroscopic checkpoint to ensure structural fidelity.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) of Thr-His Peptides

Causality Checkpoint: The entire chelating ability of the Thr-His motif relies on the primary amine. If the N-terminus is acetylated or capped during synthesis, the 5-5-6 chelate ring system cannot form, and affinity drops by over 6 orders of magnitude.

Step-by-Step Methodology:

• Resin Preparation: Swell Rink Amide MBHA resin (0.1 mmol scale) in Dimethylformamide (DMF) for 30 minutes.

• Coupling: Perform standard Fmoc-SPPS using HBTU/DIPEA activation. Couple the sequence from C-terminus to N-terminus, ensuring the final three residues are His(Trt), Thr(tBu), and the chosen N-terminal amino acid (e.g., Asp(OtBu)).

• Fmoc Deprotection (Critical): Remove the final N-terminal Fmoc group using 20% piperidine in DMF. Do NOT perform an N-terminal acetylation (capping) step.

• Cleavage: Cleave the peptide from the resin and globally deprotect side chains using a cocktail of TFA/TIPS/Water (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

• Precipitation & Purification: Precipitate the crude peptide in cold diethyl ether. Purify via RP-HPLC using a C18 column (Gradient: 5-60% Acetonitrile in 0.1% TFA over 30 mins). Lyophilize the pure fractions.

Protocol B: Metallation and Spectroscopic Validation

Causality Checkpoint: Metallation must occur in a slightly basic or neutral environment (pH 7.4) to facilitate the thermodynamically driven deprotonation of the two amide backbone nitrogens.

Step-by-Step Methodology:

• Peptide Solubilization: Dissolve the lyophilized Thr-His peptide in 50 mM HEPES buffer (pH 7.4) to a final concentration of 1 mM. Avoid chelating buffers like EDTA, Citrate, or Tris, which will compete for the metal ion.

• Titration: Slowly add 0.95 equivalents of CuCl2​ or NiCl2​ (prepared in Milli-Q water) dropwise under gentle vortexing. Using a slight substoichiometric amount prevents the presence of free, unchelated metal which can confound downstream assays.

• Incubation: Allow the solution to equilibrate at room temperature for 30 minutes.

• Self-Validation 1 (UV-Vis Spectroscopy): Measure the absorbance spectrum from 300 to 800 nm. A successful Cu(II)-ATCUN square-planar complex will exhibit a characteristic d-d transition band at ~525 nm .

• Self-Validation 2 (LC-MS/MS): Analyze the complex via Electrospray Ionization Mass Spectrometry (ESI-MS). Look for the [M+Cu−2H]+ adduct. The exact mass shift will be +61 Da (62.9 Da for the Cu isotope, minus 2 Da for the two displaced amide protons). This confirms both metal binding and correct coordination geometry 2.

Workflow of Thr-His motif peptide design, metallation, and downstream applications.

References

• Amino Terminal Cu(II)- and Ni(II)-Binding (ATCUN) Motif of Proteins and Peptides: Metal Binding, DNA Cleavage, and Other Properties Source: Accounts of Chemical Research - ACS Publications URL:[Link]

• Investigations of the Copper Peptide Hepcidin-25 by LC-MS/MS and NMR Source: PMC - NIH URL:[Link]

• Crystallographic and EPR-based characterisation of Cu2+-binding to serum albumin: ATCUN coordination and additional sites Source: RSC Publishing URL:[Link]

• Coordination modes of Cu(II) binding by proteins with histidine residue Source: ResearchGate URL:[Link]

• Ni(II)·Arg-Gly-His−DNA Interactions: Investigation into the Basis for Minor-Groove Binding and Recognition Source: Journal of the American Chemical Society URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Investigations of the Copper Peptide Hepcidin-25 by LC-MS/MS and NMR + - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Crystallographic and EPR-based characterisation of Cu 2+ -binding to serum albumin: ATCUN coordination and additional sites - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D6QI00150E [pubs.rsc.org]
• 5. Frontiers | Capping motifs in antimicrobial peptides and their relevance for improved biological activities [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Crystallization techniques for proteins with Thr-His active sites

Application Note: Crystallization of Metalloenzymes with Thr-His Catalytic Motifs Focus: Catalase-Related Hemoproteins and Allene Oxide Synthases Target Audience: Structural Biologists, Protein Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The structural biology of heme-dependent oxidoreductases is traditionally anchored by true catalases, which rely on a conserved distal Val-His motif to heterolytically cleave hydrogen peroxide (H₂O₂). However, a distinct class of catalase-related hemoproteins—including the allene oxide synthase from the coral Plexaura homomalla (cAOS) and the organic peroxidase MAP-2744c from Mycobacterium avium—has evolved a unique Thr-His distal motif [1].

The Causality of the Thr-His Connection: Replacing the non-polar Val with a polar Thr residue fundamentally alters the active site architecture. In cAOS, the Thr66 side chain forms a tight hydrogen bond (2.9 Å) with the distal His67[1]. This interaction forces the histidine imidazole ring to "flip" 180° relative to its orientation in true catalases[1]. This flipped conformation sterically and electronically abolishes catalatic activity (preventing H₂O₂ processing) and instead opens a highly hydrophobic access channel tailored for bulky fatty acid hydroperoxides, such as 8R-HPETE[2].

For structural biologists, this presents a unique challenge: the Thr-His active site is highly susceptible to heme degradation if exposed to trace peroxides during purification[2]. Furthermore, capturing the enzyme in a biologically relevant state requires the use of stable substrate analogs to prevent rapid turnover and subsequent loss of diffraction quality[3].

Logical Framework & Workflow

The following diagram illustrates how the Thr-His substitution dictates both the biological function and the necessary structural biology workflow.

Logical relationship of the Thr-His distal heme substitution on substrate specificity.

Workflow for the purification and co-crystallization of Thr-His active site hemoproteins.

Step-by-Step Methodology: Purification and Crystallization

The following protocol is optimized for capturing high-resolution states of Thr-His hemoproteins (specifically referencing conditions validated for MAP-2744c and related AOS enzymes).

Phase 1: Expression and Heme Stabilization

Rationale: Recombinant expression in E. coli often yields apo-enzymes. To ensure >95% heme occupancy (critical for uniform crystal lattices), the media must be supplemented with heme precursors.

• Expression: Transform E. coli BL21(DE3) with the target plasmid. Grow in LB or M9 minimal media at 37°C until OD₆₀₀ reaches 0.6.

• Supplementation: Add 0.5 mM δ-aminolevulinic acid and 0.1 mM ferric citrate 30 minutes prior to induction.

• Induction: Induce with 0.5 mM IPTG and lower the temperature to 18°C for 16 hours.

• Lysis: Resuspend the pellet in Lysis Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole). Critical Step: Do not use oxidative lysis agents.

Phase 2: Purification and Preventing Aggregation

Rationale: Thr-His enzymes like MAP-2744c possess large, hydrophobic substrate access cavities that are prone to non-specific aggregation upon dilution or purification[3].

• IMAC: Clarify the lysate and apply to a Ni-NTA column. Wash with 50 mM imidazole and elute with 250 mM imidazole.

• Detergent Addition: Immediately add 1 mM CHAPS to the eluate. CHAPS stabilizes the hydrophobic access channel and prevents activity loss/aggregation[3].

• Size Exclusion Chromatography (SEC): Polish the protein using a Superdex 200 column pre-equilibrated in 50 mM potassium phosphate buffer (pH 7.0) containing 1 mM CHAPS.

• Concentration: Concentrate the protein to 10.5–15 mg/mL. Assess purity via the Soret band absorbance ratio (A₄₀₆/A₂₈₀ should be ≥ 1.60)[2].

Phase 3: Co-Crystallization Setup

Rationale: Native hydroperoxide substrates will cause homolytic cleavage and rapid heme bleaching. Co-crystallization must utilize stable analogs (e.g., 13(S)-HODE or 9S-HPODE derivatives)[3][4].

• Ligand Soaking: Incubate the concentrated protein with a 3-fold molar excess of the substrate analog for 2 hours on ice.

• Drop Setup: Utilize the hanging-drop vapor diffusion method at 11°C[3].

• Precipitant Mixing: Mix 1 µL of the protein-ligand complex with 1 µL of the reservoir solution.

  • Condition A (MAP-2744c style): 1.5 M 1,6-hexanediol, 100 mM sodium citrate pH 6.9, 13–15% PEG 20,000, 2.5–6.5% glycerol[3].

  • Condition B (P450 AOS comparison): 0.2 M (NH₄)H₂PO₄, 50% 2-methyl-2,4-pentanediol (MPD), 0.1 M Tris pH 8.5[4].

Phase 4: Cryoprotection and Data Collection

• Harvesting: Crystals typically appear within 3–7 days.

• Cryoprotection: If using Condition A, the presence of 1,6-hexanediol and glycerol provides inherent cryoprotection. If using Condition B, the 50% MPD is sufficient[4]. Flash-freeze directly in liquid nitrogen.

• Diffraction: Collect data at 100 K. Thr-His hemoprotein crystals frequently belong to the P21​21​21​ or I21​21​21​ space groups and diffract between 1.8 Å and 2.4 Å[3][4].

Quantitative Data Summaries

The structural and crystallization parameters of key hemoproteins highlight the divergence between true catalases and Thr-His modified enzymes.

Enzyme	Source Organism	Distal Motif	Native Substrate	Validated Crystallization Precipitants	Max Resolution
Human Catalase	Homo sapiens	Val-His	H₂O₂	Variable (often PEG-based)	~1.5 Å
cAOS	Plexaura homomalla	Thr-His	8R-HPETE	Pentaerythritol propoxylates	~2.0 Å
MAP-2744c	Mycobacterium avium	Thr-His	Organic Peroxides	1.5 M 1,6-hexanediol, 13-15% PEG 20K, Citrate pH 6.9	1.8 Å
P450 AOS (CYP74A2)	Parthenium argentatum	Cysteinate-ligated	13(S)-HPOT	0.2 M (NH₄)H₂PO₄, 50% MPD, Tris pH 8.5	2.4 Å

Note: While plant P450 AOS (CYP74A2) lacks the tyrosinate-ligated Thr-His motif, it is included as the primary structural comparative model for oxylipin biosynthesis[4].

Troubleshooting Matrix

Observation	Mechanistic Cause	Corrective Action
Loss of Soret Band (Bleaching)	Trace peroxides in buffers reacting with the Thr-His active site, causing heme degradation.	Degas all buffers. Ensure no oxidative agents are used during lysis. Use strictly stable substrate analogs.
Protein Precipitation in Drop	Hydrophobic access channel collapse.	Supplement purification and crystallization buffers with 1 mM CHAPS[3].
Poor Ligand Occupancy	High flexibility of the F/G loop or access channel preventing stable analog binding.	Increase analog concentration to 5x molar excess; switch from co-crystallization to crystal soaking if lattice permits.

References

• The Thr-His Connection on the Distal Heme of Catalase-related Hemoproteins: a Hallmark of Reaction with Fatty Acid Hydroperoxides. nih.gov. 1

• Modes of heme binding and substrate access for cytochrome P450 CYP74A revealed by crystal structures of allene oxide synthase. pnas.org. 4

• The structure and peroxidase activity of a 33-kDa catalase-related protein from Mycobacterium avium ssp. paratuberculosis. nih.gov.3

• Catalase-related allene oxide synthase, on a biosynthetic route to fatty acid cyclopentenones: expression and assay of the enzyme and preparation of the 8R-HPETE substrate. nih.gov. 2

• Coordination modes of tyrosinate-ligated heme enzymes: magnetic circular dichroism studies of Plexaura homomalla allene oxide synthase, Mycobacterium avium ssp. paratuberculosis protein-2744c... nih.gov. 5

Sources

• 1. The Thr-His Connection on the Distal Heme of Catalase-related Hemoproteins: a Hallmark of Reaction with Fatty Acid Hydroperoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalase-related allene oxide synthase, on a biosynthetic route to fatty acid cyclopentenones: expression and assay of the enzyme and preparation of the 8R-HPETE substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The structure and peroxidase activity of a 33-kDa catalase-related protein from Mycobacterium avium ssp. paratuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Coordination modes of tyrosinate-ligated heme enzymes: magnetic circular dichroism studies of Plexaura homomalla allene oxide synthase, Mycobacterium avium ssp. paratuberculosis protein-2744c, and bovine liver catalase in their ferric and ferrous states - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Developing Robust Kinase Assays for Novel Threonine-Histidine Phosphorylation Sites

Authored by: Senior Application Scientist, Advanced Biochemical Assays

Abstract

The landscape of protein phosphorylation is expanding beyond the canonical serine, threonine, and tyrosine residues. Emerging evidence points towards the functional significance of non-canonical phosphorylation, including on histidine residues. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the development of robust kinase assays for the characterization of novel threonine-histidine (Thr-His) phosphorylation sites. We delve into the unique challenges posed by the lability of phosphohistidine and provide detailed protocols for various assay formats, including radiometric, luminescence-based, and mass spectrometry approaches. This guide emphasizes the principles of assay design, optimization, and validation to ensure the generation of high-quality, reproducible data for this exciting new area of kinase research.

Introduction: The Emerging Frontier of Thr-His Phosphorylation

Protein kinases are fundamental regulators of cellular processes, catalyzing the transfer of a phosphate group from ATP to specific amino acid residues in substrate proteins.[1] While serine, threonine, and tyrosine phosphorylation are well-established, the scientific community is increasingly recognizing the importance of non-canonical phosphorylation events. Among these, the phosphorylation of histidine residues is gaining prominence, with evidence suggesting its involvement in key signaling pathways.[2][3] The concept of a Thr-His phosphorylation site presents a unique analytical challenge, implying either a kinase with dual specificity or a substrate with adjacent or interacting threonine and histidine residues that are both targets for phosphorylation.

The primary obstacle in studying histidine phosphorylation is the inherent instability of the phospho-nitrogen (P-N) bond in phosphohistidine (pHis).[2][4] This bond is highly susceptible to hydrolysis under acidic conditions and at elevated temperatures, which are common in standard biochemical and analytical techniques.[3][5] Consequently, traditional kinase assay protocols often lead to the loss of the pHis modification, resulting in an underestimation or complete lack of detection.

This application note provides a roadmap for navigating these challenges, offering a suite of methodologies that can be adapted and optimized for the reliable detection and quantification of Thr-His phosphorylation.

Core Principles of Kinase Assay Design for Thr-His Sites

The successful development of a kinase assay for a novel Thr-His site hinges on a thorough understanding of the kinase, the substrate, and the unique chemistry of the phosphorylation event. The keys to robust assay design include the careful selection of assay technology, optimization of reaction conditions, and the availability of high-quality reagents.[1]

Choosing the Right Assay Platform

A variety of assay formats are available for monitoring kinase activity, each with its own advantages and disadvantages.[6] The choice of platform will depend on the specific research question, available instrumentation, and throughput requirements.

Assay Type	Principle	Advantages	Disadvantages	Suitability for Thr-His
Radiometric Assays	Measures the transfer of a radiolabeled phosphate (³²P or ³³P) from ATP to a substrate.[7][8]	Direct measurement of phosphorylation, high sensitivity, considered the "gold standard".[9]	Requires handling of radioactive materials, lower throughput.	High, with modifications to the workup to preserve pHis.
Luminescence-Based Assays	Measures the depletion of ATP or the production of ADP using a luciferase-based system.[10][11]	Homogeneous "mix-and-read" format, high throughput, non-radioactive.[12][13]	Indirect measurement of phosphorylation, susceptible to interference from compounds that affect luciferase.	High, as the detection is independent of the phosphorylated product.
Fluorescence-Based Assays	Utilizes fluorescent probes that change their properties upon phosphorylation.[7][14]	Real-time monitoring, high sensitivity.	Can be susceptible to compound interference (autofluorescence).	Moderate to High, depending on the specific probe and its compatibility with pHis.
Mass Spectrometry (MS)	Directly detects and quantifies the phosphorylated substrate.[15][16]	Provides definitive identification of the phosphorylation site, high specificity.[17][18]	Lower throughput, requires specialized equipment and expertise.	High, with specialized sample preparation to prevent pHis hydrolysis.[5][19]
Antibody-Based Assays (ELISA, Western Blot)	Uses antibodies that specifically recognize the phosphorylated form of the substrate.[20][21]	High specificity, can be used with complex samples.	Dependent on the availability of high-quality phospho-specific antibodies, which are challenging to produce for pHis.[22]	Challenging, due to the difficulty in generating stable pHis antigens for antibody production.[4]

Critical Considerations for Preserving Phosphohistidine

Given the lability of the P-N bond, assay conditions must be carefully optimized to maintain the integrity of the phosphohistidine modification.

• pH Control: Maintain a neutral to slightly basic pH (7.0-8.5) throughout the kinase reaction and subsequent analysis steps. Avoid acidic buffers and quenching solutions.[5]

• Temperature Management: Perform all steps at low temperatures (on ice or at 4°C) whenever possible to minimize thermal degradation of pHis.

• Buffer Composition: The choice of buffer can influence the stability of pHis. Buffers containing metal chelators like EDTA can be beneficial in some contexts.[2]

• Gentle Lysis and Purification: When working with cell or tissue lysates, use mild lysis buffers and avoid harsh detergents or sonication.

Experimental Workflows and Protocols

This section provides detailed, step-by-step protocols for three distinct and robust kinase assay methodologies suitable for the investigation of Thr-His phosphorylation.

Workflow 1: Radiometric Kinase Assay for Direct Measurement

Radiometric assays directly measure the incorporation of a radiolabeled phosphate group into a substrate, providing a highly sensitive and unambiguous measure of kinase activity.[23] This protocol has been adapted to enhance the preservation of the acid-labile phosphohistidine.

Diagram of the Radiometric Kinase Assay Workflow:

Caption: Radiometric kinase assay workflow.

Protocol: Radiometric Filter-Binding Assay

• Prepare Kinase Reaction Master Mix (on ice):

  • For each 25 µL reaction, prepare a master mix containing:

    • 5 µL of 5x Kinase Assay Buffer (e.g., 250 mM Tris-HCl pH 7.5, 50 mM MgCl₂, 5 mM EGTA, 0.5 mg/mL BSA).

    • Purified kinase (empirically determine the optimal amount).

    • Peptide or protein substrate (e.g., 1-10 µM).

    • Nuclease-free water to a final volume of 20 µL.

• Prepare ATP Mix (on ice):

  • Dilute unlabeled ATP stock to the desired final concentration (e.g., 100 µM).

  • Add 0.5-1.0 µCi of [γ-³²P]ATP per reaction.[23]

  • Bring the final volume to 5 µL per reaction with nuclease-free water.

• Initiate the Kinase Reaction:

  • Add 5 µL of the ATP mix to the 20 µL of the kinase reaction master mix.

  • Gently mix by pipetting.

• Incubation:

  • Incubate the reaction tubes at 30°C for a predetermined time (e.g., 10-60 minutes). A time-course experiment is crucial to ensure the reaction is in the linear range.[23]

• Stop the Reaction and Spot:

  • Stop the reaction by adding 5 µL of a stop solution (e.g., 75 mM phosphoric acid or a high-salt neutral buffer).

  • Spot 20 µL of each reaction mixture onto a pre-labeled P81 phosphocellulose paper.[8]

• Washing:

  • Wash the P81 papers three times for 5 minutes each in a large volume of cold 0.5% phosphoric acid.

  • Perform a final wash with acetone to dry the papers.

• Quantification:

  • Place the dried P81 papers in a scintillation vial with scintillation fluid and quantify the incorporated radioactivity using a scintillation counter. Alternatively, expose the papers to a phosphor screen for autoradiography.

Workflow 2: Luminescence-Based ADP-Glo™ Kinase Assay

Luminescence-based assays, such as the ADP-Glo™ Kinase Assay, offer a high-throughput, non-radioactive alternative by measuring the amount of ADP produced in the kinase reaction.[11] This is directly proportional to kinase activity.

Diagram of the ADP-Glo™ Kinase Assay Workflow:

Caption: ADP-Glo™ kinase assay workflow.

Protocol: ADP-Glo™ Kinase Assay

• Assay Plate Setup:

  • In a 96- or 384-well white assay plate, add 5 µL of test compounds or vehicle control.

  • Add 10 µL of diluted kinase to each well.

• Kinase Reaction:

  • Initiate the reaction by adding 10 µL of an ATP/substrate mixture. The final reaction volume will be 25 µL.

  • Incubate the plate at the desired temperature for the optimized duration.

• Signal Detection:

  • Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes to deplete the remaining ATP.[11]

  • Add 50 µL of Kinase Detection Reagent to each well to convert the ADP produced to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate reader.

Workflow 3: Mass Spectrometry-Based Assay for Definitive Site Identification

Mass spectrometry (MS) is the most powerful technique for unambiguously identifying and localizing phosphorylation sites.[16] The key to successful MS analysis of pHis-containing peptides is the use of a non-acidic liquid chromatography (LC) mobile phase.[4][19]

Diagram of the Mass Spectrometry-Based Kinase Assay Workflow:

Caption: Mass spectrometry kinase assay workflow.

Protocol: Mass Spectrometry-Based Phosphorylation Site Mapping

• In Vitro Kinase Reaction:

  • Perform a scaled-up version of the kinase reaction described in the radiometric assay protocol, using non-radioactive ATP.

• Protein Separation and Digestion:

  • Separate the reaction products by SDS-PAGE.

  • Stain the gel with a non-acidic Coomassie stain.

  • Excise the protein band of interest.

  • Perform in-gel digestion with a suitable protease (e.g., trypsin).

• Peptide Extraction and Desalting:

  • Extract the peptides from the gel slices.

  • Desalt the peptides using a C18 StageTip or similar device.

• LC-MS/MS Analysis:

  • Perform liquid chromatography using a non-acidic mobile phase (e.g., ammonium carbonate at pH 8.0) to separate the peptides.[19]

  • Analyze the eluted peptides using a high-resolution tandem mass spectrometer.

  • Utilize fragmentation methods such as higher-energy collisional dissociation (HCD) or electron-transfer dissociation (ETD) for optimal phosphopeptide fragmentation.[16]

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein sequence database using software that allows for variable modifications of +79.9663 Da on threonine and histidine residues.

  • Manually validate the identified phosphopeptides to confirm the site of modification.

Development of Phospho-Specific Antibodies for Thr-His Sites

The availability of antibodies that specifically recognize the phosphorylated Thr-His motif would be invaluable for a wide range of applications, from western blotting to immunohistochemistry.[21] However, generating such antibodies is a significant challenge due to the instability of the pHis antigen.[2][4]

Strategies for Phospho-Specific Antibody Production:

• Use of Stable pHis Analogs: The most promising approach is to use non-hydrolyzable pHis analogs, such as phosphonates, in the immunizing peptide.[2][4] These stable mimics can elicit an immune response that cross-reacts with the native pHis.

• Phage Display Technology: Phage display libraries can be screened against the stable pHis analog to identify antibody fragments with high affinity and specificity.[22]

• Rigorous Validation: Any antibody generated must be rigorously validated to ensure its specificity for the phosphorylated Thr-His site. This includes:

  • ELISA: Testing for binding to the phosphorylated peptide versus the non-phosphorylated counterpart.

  • Western Blotting: Confirming that the antibody recognizes the target protein only after in vitro phosphorylation or in cells under specific stimulating conditions.

  • Peptide Competition Assays: Demonstrating that the antibody signal can be specifically competed away by the phosphorylated peptide but not the non-phosphorylated version.

Troubleshooting Common Issues

Problem	Possible Cause	Solution
Low or no kinase activity	Inactive kinase, suboptimal buffer conditions, incorrect substrate.	Verify kinase activity with a known positive control substrate. Optimize pH, Mg²⁺, and ATP concentrations.
High background signal	Autophosphorylation of the kinase, non-specific binding of ATP to the filter paper (radiometric assay).	Include a "no substrate" control. Increase the stringency of the washing steps.
Inconsistent results	Pipetting errors, temperature fluctuations, reagent degradation.	Use calibrated pipettes, maintain consistent incubation times and temperatures, prepare fresh reagents.
Loss of pHis signal (MS)	Acidic conditions during sample preparation or LC.	Use non-acidic buffers throughout the entire workflow. Keep samples on ice.

Conclusion

The study of Thr-His phosphorylation represents an exciting and challenging new frontier in signal transduction research. The inherent instability of phosphohistidine necessitates a departure from standard kinase assay protocols. By carefully selecting the appropriate assay platform, optimizing reaction conditions to preserve the labile P-N bond, and employing rigorous validation strategies, researchers can successfully develop robust and reliable assays to elucidate the role of this novel post-translational modification. The protocols and strategies outlined in this application note provide a solid foundation for advancing our understanding of the expanding landscape of protein phosphorylation.

References

• Yu, H., Kamber, R. A. and Denic, V. (2022). In vitro kinase assay. Bio-protocol Preprint. bio-protocol.org/prep1895.

• Protocol for Invitro Kinase Assay. (n.d.). Retrieved from [Link]

• A high-throughput radiometric kinase assay - PMC. (n.d.). Retrieved from [Link]

• Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC. (n.d.). Retrieved from [Link]

• In vitro NLK Kinase Assay - PMC - NIH. (n.d.). Retrieved from [Link]

• Advances in lanthanide‐based luminescent peptide probes for monitoring the activity of kinase and phosphatase - OUCI. (n.d.). Retrieved from [Link]

• Radiometric Filter Binding Assay - Reaction Biology. (n.d.). Retrieved from [Link]

• Phosphorylation Analysis by Mass Spectrometry. (n.d.). Retrieved from [Link]

• A High-Throughput Radiometric Kinase Assay - PubMed - NIH. (n.d.). Retrieved from [Link]

• A journey from phosphotyrosine to phosphohistidine and beyond - ResearchGate. (n.d.). Retrieved from [Link]

• In vitro kinase assay - Protocols.io. (n.d.). Retrieved from [Link]

• Histidine Phosphorylation: Protein Kinases and Phosphatases - MDPI. (2024, July 21). Retrieved from [Link]

• Assay Development for Protein Kinase Enzymes - NCBI - NIH. (2012, May 1). Retrieved from [Link]

• All-in-One Luminescent Lanthanide Coordination Polymer Nanoprobe for Facile Detection of Protein Kinase Activity | Analytical Chemistry - ACS Publications. (2022, July 19). Retrieved from [Link]

• A Quantitative Method for the Measurement of Protein Histidine Phosphorylation. (n.d.). Retrieved from [Link]

• Development of a sensitive non-radioactive protein kinase assay and its application for detecting DYRK activity in Xenopus laevis oocytes - PMC. (2010, May 20). Retrieved from [Link]

• Accessing Self-Illuminated, Luminescent Lanthanide Probes by Enzymatic Radiophosphorylation - PMC. (2025, December 12). Retrieved from [Link]

• PhosphoSens Assay Development Guide Instruction Manual 09-22. (n.d.). Retrieved from [Link]

• Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product Formation - PMC. (n.d.). Retrieved from [Link]

• Phosphorylation Specific Antibody Discovery Service - Creative Biolabs. (n.d.). Retrieved from [Link]

• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (2024, July 2). Retrieved from [Link]

• Chasing phosphohistidine, an elusive sibling in the phosphoamino acid family - PMC - NIH. (n.d.). Retrieved from [Link]

• Analysis of phosphorylated proteins and peptides by mass spectrometry Derek T McLachlin* and Brian T Chait - The Rockefeller University. (n.d.). Retrieved from [Link]

• Novel method for the high-throughput production of phosphorylation site-specific monoclonal antibodies - PubMed. (2016, April 29). Retrieved from [Link]

• Advances in lanthanide-based luminescent peptide probes for monitoring the activity of kinase and phosphatase - PubMed. (2014, February 15). Retrieved from [Link]

• Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery - BPS Bioscience. (n.d.). Retrieved from [Link]

• Quantitation of phosphohistidine in proteins in a mammalian cell line by 31 P NMR. (2022, September 1). Retrieved from [Link]

• (PDF) Comparison of Bioluminescent Kinase Assays Using Substrate Depletion and Product Formation - ResearchGate. (2009, December 20). Retrieved from [Link]

• Bringing Histidine Phosphorylation into Light: Role of Chemical Tools - ACS Publications. (2025, April 4). Retrieved from [Link]

• Identification of histidine phosphorylations in proteins using mass spectrometry and affinity-based techniques - PubMed. (n.d.). Retrieved from [Link]

• Characterization of Phosphorylated Proteins Using Mass Spectrometry - PMC. (n.d.). Retrieved from [Link]

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates - PMC. (n.d.). Retrieved from [Link]

• PROTEIN PHOSPHORYLATION - New Pathways, New Tools: Phosphohistidine Signaling in Mammalian Cells - Drug Development and Delivery. (2016, May 2). Retrieved from [Link]

• Development of a Fluorescent-Tagged Kinase Assay System for the Detection and Characterization of Allosteric Kinase Inhibitors | Journal of the American Chemical Society. (2009, June 1). Retrieved from [Link]

• Phosphorylation State-Specific Antibodies: Applications in Investigative and Diagnostic Pathology - PMC. (n.d.). Retrieved from [Link]

• Mass Spectrometry Detection of Histidine Phosphorylation on NM23-H1 - PMC. (n.d.). Retrieved from [Link]

• Pharmacological approaches to understanding protein kinase signaling networks - Frontiers. (n.d.). Retrieved from [Link]

• Mapping and analysis of phosphorylation sites: a quick guide for cell biologists. (2017, October 13). Retrieved from [Link]

• Phospho-specific antibodies by design - ResearchGate. (2025, August 6). Retrieved from [Link]

• Novel Antibody–Peptide Binding Assay Indicates Presence of Immunoglobulins against EGFR Phospho-Site S1166 in High-Grade Glioma - MDPI. (2022, May 2). Retrieved from [Link]

• The expanding landscape of canonical and non-canonical protein phosphorylation | Request PDF - ResearchGate. (2025, September 8). Retrieved from [Link]

Sources

• 1. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Chasing phosphohistidine, an elusive sibling in the phosphoamino acid family - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification of histidine phosphorylations in proteins using mass spectrometry and affinity-based techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. reactionbiology.com [reactionbiology.com]
• 7. What are the common methods available to detect kinase activities? | AAT Bioquest [aatbio.com]
• 8. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reactionbiology.com [reactionbiology.com]
• 10. Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. promega.com [promega.com]
• 14. Advances in lanthanide‐based luminescent peptide probes for monitoring the activity of kinase and phosphatase [ouci.dntb.gov.ua]
• 15. kirschner.med.harvard.edu [kirschner.med.harvard.edu]
• 16. Phosphorylation Analysis by Mass Spectrometry - Creative Proteomics Blog [creative-proteomics.com]
• 17. lab.rockefeller.edu [lab.rockefeller.edu]
• 18. Characterization of Phosphorylated Proteins Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Mass Spectrometry Detection of Histidine Phosphorylation on NM23-H1 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Development of a sensitive non-radioactive protein kinase assay and its application for detecting DYRK activity in Xenopus laevis oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Phosphorylation State-Specific Antibodies: Applications in Investigative and Diagnostic Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 22. creative-biolabs.com [creative-biolabs.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Preventing Histidine Racemization During Fmoc Solid-Phase Peptide Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding of the challenges you face in the lab. This guide is dedicated to one of the most persistent issues in Fmoc-based Solid-Phase Peptide Synthesis (SPPS): the racemization of histidine, with a special focus on its occurrence in challenging sequences like Thr-His.

The incorporation of a D-histidine isomer where an L-isomer should be can have profound, often detrimental, effects on a peptide's final structure, function, and biological activity.[1][2] Understanding and controlling this side reaction is therefore critical for the synthesis of high-purity, therapeutically relevant peptides. This guide provides a comprehensive overview of the underlying causes, troubleshooting strategies, and validated protocols to ensure the stereochemical integrity of your synthetic peptides.

Part 1: The Core of the Problem - Understanding the Mechanism of Histidine Racemization

Histidine's susceptibility to racemization is not random; it is a direct consequence of its unique imidazole side chain. The racemization process is an intramolecular, base-catalyzed reaction.[3][4]

Here's the step-by-step mechanism:

• Carboxyl Group Activation : Before coupling, the carboxylic acid of the incoming Fmoc-His-OH derivative is activated by a coupling reagent (e.g., DIC, HATU). This activation makes the α-proton (the proton on the chiral carbon) more acidic and thus easier to remove.

• Intramolecular Proton Abstraction : The lone pair of electrons on the π-nitrogen (N-π) of the imidazole ring is sufficiently basic to act as an internal catalyst.[4] It abstracts the now-acidic α-proton. This is the key racemization-inducing step.

• Formation of an Achiral Intermediate : The removal of the α-proton results in the formation of a planar, achiral enolate intermediate.

• Reprotonation : This planar intermediate can be reprotonated from either face with nearly equal probability. Protonation from one side regenerates the desired L-histidine, while protonation from the other side forms the undesired D-histidine enantiomer.

The commonly used Trityl (Trt) protecting group, which attaches to the τ-nitrogen (N-τ), leaves the catalytic N-π exposed, offering only minimal suppression of this racemization pathway.[5][6][7]

Caption: Systematic workflow for troubleshooting histidine racemization.

Part 4: Data-Driven Decisions & Validated Protocols

The following table summarizes the impact of various strategic choices on histidine racemization, allowing for an evidence-based approach to protocol design.

Strategy Category	Parameter / Component	Impact on Racemization	Rationale
His Side-Chain Protection	Fmoc-His(Trt)-OH	High Risk	N-τ protection leaves the catalytic N-π exposed. [5][7]
Fmoc-His(Boc)-OH	Very Low Risk	N-π protection blocks the intramolecular base catalysis mechanism. [2][5]
Fmoc-His(MBom)-OH	Very Low Risk	Highly effective N-π protection, even at elevated temperatures. [5][6]
Coupling Cocktail	DIC alone	Very High Risk	Forms a highly reactive O-acylisourea intermediate prone to racemization. [5][8]
DIC / OxymaPure	Very Low Risk	Forms a more stable active ester, effectively suppressing racemization. [9][10][11]
HATU / HOAt	Low Risk	Efficient onium salt combination; risk increases with long pre-activation. [5][12]
DEPBT	Extremely Low Risk	Considered one of the best reagents for suppressing His racemization. [5][12]
Base Selection	DIPEA	Moderate-High Risk	Strong basicity can accelerate α-proton abstraction. [12][13]
NMM / Collidine	Low Risk	Weaker basicity and/or steric hindrance reduces the rate of racemization. [12][14]
Temperature	> 70°C (Microwave)	High Risk	Accelerates the rate of enolization and subsequent racemization. [14]
≤ 50°C or Room Temp	Low Risk	Slows the kinetics of the racemization pathway. [15][14]

Experimental Protocols

Protocol 1: High-Fidelity Coupling of Fmoc-His(Boc)-OH using DIC/OxymaPure This protocol is the recommended standard for incorporating histidine with minimal racemization.

• Resin Preparation : Swell the resin-bound peptide (with the N-terminal Fmoc group removed) in DMF for 20-30 minutes. Drain the solvent.

• Activation Solution Preparation : In a separate vessel, dissolve Fmoc-His(Boc)-OH (3-5 eq.), OxymaPure (3-5 eq.), and DIC (3-5 eq.) in DMF.

• Pre-activation : Allow the activation mixture to react for 1-5 minutes at room temperature. The solution may change color.

• Coupling : Add the activated amino acid solution to the drained resin.

• Reaction : Allow the coupling to proceed for 1-2 hours at room temperature. Agitate the vessel gently.

• Monitoring & Washing : After the reaction, confirm completion with a qualitative test (e.g., Kaiser test). Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all excess reagents and byproducts. [15] Protocol 2: Coupling of Fmoc-His(Trt)-OH with Minimized Racemization If using Fmoc-His(Trt)-OH is unavoidable, this modified protocol can help mitigate racemization.

• Resin Preparation : Swell the resin as described above.

• Reagent Preparation : In a separate vessel, dissolve Fmoc-His(Trt)-OH (3 eq.) and HOBt or OxymaPure (3 eq.) in DMF. Cool the vessel to 0°C in an ice bath.

• Activation : Add DIC (3 eq.) to the cooled solution. Crucially, do not pre-activate. Immediately proceed to the next step. Shortening the existence of the activated species is key. [16]4. Coupling : Add the cold activation mixture to the drained resin.

• Reaction : Perform the coupling at a reduced temperature (e.g., 0°C to room temperature). [15]Allow the reaction to proceed for 2-4 hours.

• Monitoring & Washing : Monitor and wash the resin as described in Protocol 1.

Part 5: Analytical Validation - Quantifying Racemization

Trust, but verify. The only way to be certain of your peptide's stereochemical purity is through analytical testing.

• Standard Method : The most common and reliable method is to hydrolyze a small sample of the purified peptide back to its constituent amino acids (typically using 6 M HCl). [4]* Chiral Analysis : The resulting amino acid mixture is then analyzed using a method that can separate enantiomers, such as:

  • Chiral High-Performance Liquid Chromatography (HPLC) [4][17] * Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization with a chiral reagent. [4][18] These techniques provide quantitative data on the ratio of D- to L-histidine, allowing you to validate the success of your synthetic strategy.

Part 6: Summary of Best Practices

To consistently prevent histidine racemization:

• Prioritize N-π Protection : Whenever possible, use an N-π protected histidine derivative like Fmoc-His(Boc)-OH . This is the most effective preventative measure. [3][5][7]2. Use Modern Coupling Reagents : Employ a combination of a carbodiimide with a racemization-suppressing additive, such as DIC/OxymaPure . [9][10]3. Minimize Pre-activation Time : The longer an amino acid stays in its highly reactive activated state, the more opportunity there is for racemization. [6][16]4. Choose Your Base Wisely : Opt for weaker or sterically hindered bases like NMM or 2,4,6-collidine over DIPEA, especially for sensitive couplings. [12][14]5. Keep it Cool : Avoid unnecessarily high temperatures. For the histidine coupling step, perform the reaction at room temperature or below . [15][14]6. Analyze Your Product : Always confirm the stereochemical purity of your final peptide using a validated analytical method like chiral HPLC . [4][17] By implementing these strategies, you can confidently synthesize complex, histidine-containing peptides with the highest degree of stereochemical purity, ensuring the integrity and reliability of your scientific outcomes.

References

• Benchchem. (n.d.). Technical Support Center: Minimizing Racemization of Histidine During Peptide Coupling.

• Coin, I., et al. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 13(3). Available at: [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Benchchem. (n.d.). Application Notes: Utilizing Fmoc-1-methyl-L-histidine to Prevent Racemization in Peptide Synthesis.
• Benchchem. (n.d.). A Comparative Guide to Histidine Protection in Fmoc Solid-Phase Peptide Synthesis: Mass Spectrometry Insights.
• Benchchem. (n.d.). A Comparative Guide to Chiral HPLC for Assessing Racemization of Boc-His(3-Bom)-Osu.
• ChemPep. (n.d.). Overview of Peptide Coupling Reagents.

• Yeh, T-K., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. Organic Process Research & Development, 26(7). Available at: [Link]

• Mori, T., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1). Available at: [Link]

• Aapptec. (n.d.). Coupling Reagents.
• Benchchem. (n.d.). A Comparative Guide to Histidine Side-Chain Protection: Evaluating Alternatives to the Trityl Group.

• De Spiegeleer, B., et al. (2019). Schematic overview of Fmoc solid-phase peptide synthesis (SPPS), including related impurity formation. ResearchGate. Available at: [Link]

• Jones, J. H., & Ramage, W. I. (1978). An approach to the prevention of racemisation in the synthesis of histidine-containing peptides. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• Benchchem. (n.d.). A Comparative Guide to Protected Histidine Derivatives in Peptide Synthesis.

• Klose, E., et al. (2021). Carbodiimide-Mediated Beckmann Rearrangement of Oxyma-B as a Side Reaction in Peptide Synthesis. Molecules, 26(23). Available at: [Link]

• Luxembourg Bio Technologies Ltd. (n.d.). OxymaPure® – Industry Standard Coupling Enhancer And Racemization Suppressant For Peptide And Small Molecule Synthesis.
• Benchchem. (n.d.). Minimizing Racemization in Peptide Synthesis: A Comparative Analysis of Boc-His(Boc)-OH and Alternatives.
• Benchchem. (n.d.). Technical Support Center: Strategies to Minimize Racemization During Synthesis.

• Brown, T., Jones, J. H., & Richards, J. D. (1982). Further studies on the protection of histidine side chains in peptide synthesis: the use of the π-benzyloxymethyl group. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Hibino, H., & Nishiuchi, Y. (2011). 4-Methoxybenzyloxymethyl group as an N π-protecting group for histidine to eliminate side-chain-induced racemization in the Fmoc strategy. Tetrahedron Letters, 52(35). Available at: [Link]

• Peptides.co. (n.d.). OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety.

• Palasek, S. A., et al. (2007). Limiting Racemization and Aspartimide Formation in Microwave-Enhanced Fmoc Solid Phase Peptide Synthesis. Journal of Peptide Science, 13(3). Available at: [Link]

• Fantoni, T., et al. (2024). Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. Green Chemistry. Available at: [Link]

• Benchchem. (n.d.). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.

• Jad, Y. E., et al. (2015). Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis. ResearchGate. Available at: [Link]

• Luxembourg Bio Technologies Ltd. (n.d.). Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis.

• Chen, J., et al. (2021). DIC/Oxyma-based accelerated synthesis and oxidative folding studies of centipede toxin RhTx. Chinese Chemical Letters, 32(9). Available at: [Link]

• Terada, S., et al. (1978). Racemization during the Synthesis of Histidine-containing Peptides. Bulletin of the Chemical Society of Japan, 51(12). Available at: [Link]

• Kates, S. A., et al. (1998). Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA, 52(1-2). Available at: [Link]

• Yoshiya, T., et al. (2012). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 18(6). Available at: [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(3). Available at: [Link]

• Cai, C., et al. (2013). Enantioselective Synthesis of (2R, 3S)- and (2S, 3R)-4,4,4-trifluoro-N-Fmoc-O-tert-butyl-threonine and their Racemization-free Incorporation into Oligopeptides via Solid-phase Synthesis. Journal of Fluorine Chemistry, 156. Available at: [Link]

• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.

• d'Acunzo, F., & Capparelli, E. (2021). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 26(15). Available at: [Link]

• Chen, Y., et al. (2011). Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. Journal of Chromatography B, 879(28). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. peptide.com [peptide.com]
• 9. oxymapure.com [oxymapure.com]
• 10. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 11. peptidechemistry.org [peptidechemistry.org]
• 12. chempep.com [chempep.com]
• 13. chempep.com [chempep.com]
• 14. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Metal-Assisted Cleavage of Thr-His Sequences

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals utilizing metal-assisted peptide bond hydrolysis for the removal of affinity tags or the processing of fusion proteins. Unlike enzymatic cleavage (e.g., TEV or Thrombin), chemical cleavage at engineered Threonine-Histidine (Thr-His) sites offers a highly specific, low-cost alternative that is immune to protease inhibitors.

Mechanistic Overview: The Causality of Thr-His Cleavage

To troubleshoot effectively, one must understand the underlying chemistry. The Thr-His (and Ser-His) dipeptide sequence is uniquely susceptible to metal-assisted peptide bond hydrolysis[1].

When exposed to transition metals like Cu(II), Ni(II), or Pd(II), the metal acts as a structural coordinator, forming a square planar complex with the imidazole ring of the Histidine residue and the peptide backbone[1]. This coordination drastically lowers the pKa of the Threonine hydroxyl group, facilitating an N→O acyl rearrangement . The result is a highly specific, hydrolytic (non-oxidative) cleavage of the peptide bond immediately N-terminal to the Threonine residue (e.g., X-Thr-His → X + Thr-His)[2][3].

Fig 1: Mechanism of metal-assisted hydrolytic cleavage at Thr-His sequences.

Standard Operating Procedure (SOP)

Protocol: Cu(II)-Catalyzed Hydrolytic Cleavage of Thr-His Fusion Proteins

Self-Validating Design: This protocol includes an integrated EDTA-quenched control to ensure any observed cleavage is strictly metal-dependent and not the result of contaminating background proteases.

Materials:

• Purified fusion protein containing a -X-Thr-His- linker (e.g., Asp-Lys-Thr-His[3]).

• Cleavage Buffer: 100 mM Sodium Bicarbonate or Ammonium Acetate, pH 8.0.

• Metal Stock: 10 mM CuCl₂ or CuSO₄ in Milli-Q water.

• Quenching Agent: 500 mM EDTA, pH 8.0.

Step-by-Step Methodology:

• Buffer Exchange: Dialyze the purified fusion protein into the Cleavage Buffer to completely remove any chelating agents (EDTA, EGTA) or amine-containing buffers (Tris) that inhibit Cu(II) coordination[2].

• Concentration Adjustment: Adjust the protein concentration to approximately 1–5 mg/mL (e.g., 3.3 µM)[4].

• Reaction Assembly: Add the Cu(II) stock solution to the protein sample to achieve a final molar ratio of 1:1 to 1:5 (Protein:Cu²⁺)[1].

  • Validation Control: Set up a parallel reaction tube containing the same mixture plus 50 mM EDTA to validate that cleavage is metal-dependent.

• Incubation: Incubate the reaction mixture at 60–62 °C[2]. The reaction is first-order with a half-life of several hours; standard incubation times range from 4 to 18 hours depending on the desired completion level[1][2].

• Quenching: Terminate the reaction by adding EDTA to a final concentration of 50 mM. This rapidly strips the Cu(II) from the Thr-His site, halting the N→O acyl rearrangement[2].

• Analysis: Analyze the cleavage efficiency via SDS-PAGE under reducing conditions or by LC-MS to confirm the exact mass of the cleaved fragments[1][2].

Troubleshooting & FAQs

Q: My cleavage efficiency is very low (<20%) after overnight incubation. What went wrong? A: Check your buffer composition and temperature. Amine-containing buffers like Tris strongly chelate Cu(II) and can inhibit cleavage by >50% even at low concentrations (e.g., 19 mM)[2]. Switch to Sodium Bicarbonate or Ammonium Acetate at pH 8.0. Additionally, the reaction is highly temperature-dependent; ensure incubation is strictly at 60–62 °C, as room temperature will yield negligible hydrolytic cleavage[2][4].

Q: I am seeing non-specific degradation and oxidation of my target protein. How do I prevent this? A: You may be inadvertently triggering oxidative cleavage. Unlike Fe(II) or Co(II) cleavage—which requires ascorbate and hydrogen peroxide to generate reactive oxygen species for backbone cleavage—the Cu(II) cleavage at Thr-His is strictly hydrolytic and ascorbate-independent[4]. Remove any reducing agents or peroxide from your buffer. Ensure you are not using a massive excess of Cu(II); 1 to 5 molar equivalents relative to the protein is optimal[1].

Q: My protein precipitates immediately upon adding CuCl₂. How can I resolve this? A: High concentrations of free Cu(II) can cause protein aggregation. If you are optimizing empirically, keep Cu(II) concentrations below 2.5 mM, as higher concentrations (e.g., 7.5–10 mM) have been shown to cause immediate precipitation[1]. Ensure the metal is added slowly while gently vortexing.

Fig 2: Troubleshooting logic tree for incomplete Thr-His cleavage.

Quantitative Data: Metal Ion Comparison

When optimizing cleavage, selecting the correct metal ion and understanding its mechanism is critical. Use the table below to compare parameters for sequence-specific cleavage.

Table 1: Comparison of Metal Ions for Ser/Thr-His Cleavage

Metal Ion	Target Sequence	Optimal pH	Optimal Temp	Mechanism	Cleavage Rate / Half-life
Cu(II)	Ser/Thr-His	8.0 - 9.5	60 - 62 °C	Hydrolytic (N→O rearrangement)	Moderate (t½ ~ hours)[2]
Ni(II)	Ser/Thr-His	8.0 - 9.0	60 - 62 °C	Hydrolytic (N→O rearrangement)	Slow (t½ > Cu)[3]
Pd(II)	Ser/Thr-His	< 3.0 or 7.0	20 - 37 °C	Hydrolytic (Lewis acid)	Fast, but prone to side reactions[1][3]
Co(II) *	Poly-His	7.5 - 8.0	21 - 60 °C	Oxidative (Requires H₂O₂/Ascorbate)	Fast (Minutes)[4]

(Note: Co(II) is included to distinguish oxidative cleavage requirements from the hydrolytic Thr-His mechanism).

References

• Cleavage of recombinant proteins at poly-His sequences by Co(II) and Cu(II). PMC - NIH.
• Specific cleavage of histidine-containing peptides by copper(II). PubMed.
• Effect of temperature of incubation on cleavage efficiency.
• Targeted expression, purification, and cleavage of fusion proteins from inclusion bodies in Escherichia coli. Ovid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Specific cleavage of histidine-containing peptides by copper(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ovid.com [ovid.com]
• 4. Cleavage of recombinant proteins at poly-His sequences by Co(II) and Cu(II) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Histidine Oxidation in Thr-His Peptide Samples

Welcome to the Biotherapeutics & Peptide Stability Support Center. This guide provides mechanistic insights, troubleshooting workflows, and validated protocols for researchers dealing with the oxidation of histidine residues, specifically within the highly susceptible Thr-His motif.

Mechanistic Overview of Histidine Oxidation

Understanding the degradation pathway is the first step in formulating a mitigation strategy. The diagram below illustrates the causality chain of Metal-Catalyzed Oxidation (MCO) leading to histidine degradation.

Mechanism of metal-catalyzed oxidation of histidine to 2-oxo-histidine and peptide degradation.

Troubleshooting Guide & FAQs

Q1: Why is the Thr-His motif in my sample highly susceptible to oxidation and cleavage? A: The Thr-His sequence—prominently found in the upper hinge region of human IgG1 antibodies (Asp-Lys-Thr-His-Thr)—is structurally vulnerable to Metal-Catalyzed Oxidation (MCO) and radical-induced degradation[1]. Trace transition metals coordinate with the imidazole ring of histidine. When exposed to reactive oxygen species (ROS) like hydrogen peroxide, a Fenton-like reaction generates localized hydroxyl radicals. The imidazole ring forms a transient radical center capable of extracting a proton from neighboring residues, which directly leads to either peptide backbone cleavage (hinge cleavage) or the formation of 2-oxo-histidine[1].

Q2: How does pH affect the oxidation rate of histidine in my formulations? A: The causality lies in the pKa of the histidine imidazole side chain (~6.0). At acidic pH (< 5.5), the imidazole ring is protonated, which electrostatically repels metal ions and prevents coordination. At physiological or basic pH (≥ 7.0), the deprotonation of the imidazole side chain strongly favors metal binding[2]. This brings the site of ROS generation directly adjacent to the residue, exponentially accelerating targeted metal-catalyzed oxidation.

Q3: How can I analytically confirm that my Thr-His sample has oxidized to 2-oxo-histidine? A: Histidine oxidation typically yields 2-oxo-histidine, adding a +16 Da mass shift detectable by LC-MS[3]. However, standard tandem mass spectrometry (MS/MS) can be misleading. Intact histidine normally drives preferential cleavage at its C-terminal side during Collision-Induced Dissociation (CID) due to its basicity. Oxidation to 2-oxo-histidine lowers the proton affinity and nucleophilicity of the imidazole ring, effectively eliminating this preferential C-terminal cleavage[3]. To avoid spectral misinterpretations, you must use multiple stages of MS/MS (MSⁿ)[3] or orthogonal methods like reverse-phase HPLC with electrochemical detection (HPLC-ECD), which is highly sensitive to the 2-oxo-histidine marker[4].

Q4: What formulation strategies effectively prevent histidine oxidation? A: To mitigate MCO, you must disrupt the chemical causality chain:

• pH Optimization: Formulate at a slightly acidic pH (e.g., pH 5.5 - 6.0) to keep the imidazole ring protonated[2].

• Metal Chelation: Add chelators like EDTA or DTPA to sequester trace metals. (Note: In some specific peptide systems, ferrous EDTA/H₂O₂ complexes can still cause targeted oxidation, so empirical testing is required[2]).

• Sacrificial Antioxidants: Incorporate free L-methionine in the buffer to act as a sacrificial ROS scavenger.

• Oxygen Exclusion: Sparge buffers with nitrogen to displace dissolved oxygen, preventing the propagation of radical chain reactions.

Quantitative Data: Mitigation Strategies

The following table summarizes the expected efficacy of various formulation additives based on their mechanistic intervention points.

Mitigation Strategy	Mechanism of Action	Target Pathway	Expected Oxidation Reduction
EDTA (1 - 5 mM)	Sequesters trace transition metals (Fe²⁺/Cu²⁺)	Metal-Catalyzed Oxidation (MCO)	High (70-90%)
pH Shift (7.4 to 5.5)	Protonates imidazole ring, preventing metal chelation	MCO & Nucleophilic attack	Moderate-High (50-80%)
Free L-Methionine (10 mM)	Acts as a sacrificial ROS scavenger	Radical Propagation	Moderate (40-60%)
Nitrogen Sparging	Removes dissolved O₂, preventing endoperoxide formation	Photo-oxidation & ROS	High (80-95%)

Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. Do not proceed to large-scale formulation without validating the degradation pathway and your analytical detection limits.

Protocol 1: Controlled Forced Oxidation Assay (System Validation)

Purpose: To establish a baseline of susceptibility for the Thr-His sample and validate the LC-MS/MS detection method.

• Preparation: Dissolve the Thr-His peptide/protein sample to 1 mg/mL in 50 mM sodium phosphate buffer (pH 7.4).

• Fenton Induction: Add 10 µM FeCl₂ and 10 mM H₂O₂ (final concentrations) to the sample to initiate metal-catalyzed oxidation.

• Incubation: Incubate at 25°C for 4 to 24 hours in the dark.

• Quenching: Stop the reaction by adding 250 mU of catalase to degrade residual H₂O₂ and 50 mM EDTA to chelate iron[1].

• Analysis: Analyze via LC-MS/MS.

  • Self-Validation Check: You must observe a +16 Da mass shift on the histidine residue and a distinct loss of C-terminal cleavage preference in the MS/MS spectra compared to a non-oxidized control[3]. If this is not observed, the oxidative stress was insufficient, or the MS parameters require tuning.

Protocol 2: Formulation Optimization Workflow

Purpose: To empirically determine the optimal buffer conditions to prevent oxidation during storage.

• Buffer Preparation: Prepare three buffer variations:

  • Buffer A: 20 mM Citrate, pH 5.5 (Protonated control).

  • Buffer B: 20 mM Phosphate, pH 7.4 + 1 mM EDTA (Chelation control).

  • Buffer C: 20 mM Phosphate, pH 7.4 + 10 mM Methionine (Scavenger control).

• Sample Dialysis: Dialyze the Thr-His sample into each respective buffer using appropriate MWCO cassettes.

• Stress Testing: Spike each formulation with 1 µM CuCl₂ and 1 mM H₂O₂ to simulate trace manufacturing contamination.

• Incubation & Sampling: Incubate at 40°C. Pull aliquots at Day 0, Day 3, and Day 7.

• Quantification: Digest the samples (e.g., with Trypsin/Lys-C) and quantify the percentage of 2-oxo-histidine using Extracted Ion Chromatograms (XIC) in LC-MS.

  • Self-Validation Check: The control buffer (Buffer A, pH 5.5) must show significantly lower oxidation than an unmitigated pH 7.4 baseline. If Buffer A shows high oxidation, the source of ROS is likely independent of metal-chelation (e.g., UV-induced photo-oxidation), requiring a shift to light-blocking strategies rather than just pH/chelator adjustments.

References

• Histidine Residue Mediates Radical-induced Hinge Cleavage of Human IgG1. PMC - NIH.
• Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. PMC - NIH.
• The Effect of Histidine Oxidation on the Dissociation P
• 2-Oxo-histidine as a novel biological marker for oxid

Sources

• 1. Histidine Residue Mediates Radical-induced Hinge Cleavage of Human IgG1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effect of Histidine Oxidation on the Dissociation Patterns of Peptide Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Oxo-histidine as a novel biological marker for oxidatively modified proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

In Vitro vs. In Vivo Stability of Thr-His Peptide Bonds: A Technical Comparison Guide for Cleavable Linkers

Executive Summary: The Cleavage Dichotomy

In the fields of protein engineering, bioconjugation, and Antibody-Drug Conjugate (ADC) development, engineers face a persistent structural paradox: a linker must be virtually indestructible in systemic circulation (in vivo) yet highly labile under specific controlled conditions (in vitro or intracellularly).

While traditional enzymatic tags (like TEV) or protease-sensitive linkers (like Val-Cit) are industry standards, the Thr-His (Threonine-Histidine) peptide motif offers a highly compelling, purely chemical alternative. By leveraging the extreme thermodynamic stability of the peptide backbone in plasma and contrasting it with a highly specific, metal-driven structural rearrangement in vitro, the Thr-His bond provides a robust, low-cost, and scalable solution for controlled peptide cleavage.

Mechanistic Causality: The Dual Nature of the Thr-His Bond

To utilize the Thr-His linker effectively, one must understand the fundamental chemical causality that governs its behavior in different environments.

The In Vivo State: Extreme Kinetic Stability

In aqueous solutions under physiological conditions, the standard peptide bond is remarkably stable, possessing a spontaneous hydrolysis half-life estimated at 350 to 600 years at neutral pH[1]. While therapeutic peptides are generally susceptible to degradation by endogenous proteases and phosphatases in human plasma[2], the Thr-His sequence lacks the specific recognition motifs targeted by aggressive systemic enzymes (unlike the Val-Cit linker, which is actively recognized by Cathepsin B). Consequently, in the absence of its specific chemical trigger, the Thr-His bond remains inert and highly stable in systemic circulation.

The In Vitro State: Metal-Triggered N-O Acyl Shift

The stability of the Thr-His bond is completely subverted in vitro through the introduction of transition metal ions, specifically Ni(II) or Cu(II), under mildly alkaline conditions (pH 8.2–9.0) and elevated temperatures (45°C)[3].

The causality of this cleavage is purely structural:

• Coordination: The Ni(II) ion coordinates with the imidazole nitrogen of the Histidine residue and the three preceding peptide bond nitrogens, forming a highly specific 4N square-planar complex[4].

• Activation: This geometry imposes severe steric strain on the peptide backbone, directly destabilizing the peptide bond preceding the Ser/Thr residue[4].

• Shift & Hydrolysis: The proximity of the Threonine hydroxyl group facilitates an N-O acyl shift, transferring the acyl group to form an intermediate ester. This ester is highly unstable and hydrolyzes spontaneously, resulting in sequence-specific cleavage[4].

Fig 1: Mechanistic pathway of Ni(II)-dependent Thr-His peptide bond hydrolysis via N-O acyl shift.

Objective Performance Comparison

When engineering a fusion protein or bioconjugate, the choice of linker dictates the downstream manufacturing and clinical viability. The table below summarizes the quantitative and qualitative performance of the Thr-His motif against industry-standard alternatives.

Feature	Thr-His Motif (Metal-Assisted)	TEV Protease Tag	Val-Cit Linker
Primary Application	Protein engineering, tag removal	Recombinant protein purification	Antibody-Drug Conjugates (ADCs)
In Vivo Plasma Stability	Extremely High ( t1/2​ > 14 days)	High	Moderate (Susceptible to premature cleavage)
In Vitro Cleavage Trigger	Ni(II) or Cu(II) ions (1 mM)	TEV Protease enzyme	Cathepsin B enzyme
Optimal Cleavage Conditions	pH 8.2–9.0, 45°C	pH 7.0–8.0, 4°C–30°C	pH 5.0–6.0, 37°C
Cost & Scalability	Low (Inexpensive chemical trigger)	High (Requires enzyme production)	High (Complex synthetic chemistry)
Immunogenicity Risk	Low (Short, native amino acid sequence)	High (Viral enzyme required in vivo)	Low (Small molecule nature)

Experimental Workflows: Self-Validating Protocols

To objectively evaluate a Thr-His linker, scientists must employ orthogonal assays that validate both its systemic resilience and its conditional lability. The following protocols are designed as self-validating systems —incorporating strict internal controls to ensure that observed results are causally linked to the linker's specific chemistry.

Fig 2: Orthogonal experimental workflows for validating in vivo stability and in vitro cleavage.

Protocol 1: In Vivo Plasma Stability Assessment (LC-MS/MS)

Objective: Quantify the resistance of the Thr-His bond to endogenous plasma proteases. Causality of Experimental Choices: Human serum is used instead of isolated proteases to accurately mimic the complex, competitive enzymatic environment of systemic circulation. A Val-Cit linked construct is run in parallel to validate that the serum is enzymatically active.

Step-by-Step Methodology:

• Preparation: Spike 10 µM of the purified Thr-His fusion construct into 90% human serum (sterile-filtered). Prepare a parallel Val-Cit construct sample as a positive control for degradation.

• Incubation: Incubate the samples at 37°C with gentle agitation to simulate physiological conditions.

• Sampling & Quenching: Extract 50 µL aliquots at 0h, 12h, 24h, 48h, and 7 days. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile. Causality: Acetonitrile rapidly precipitates serum proteins and denatures proteases, freezing the degradation profile at that exact time point.

• Extraction: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Extract the clear supernatant for analysis.

• Quantification: Analyze the supernatant via LC-MS/MS (Multiple Reaction Monitoring mode), targeting the intact mass of the Thr-His peptide.

• Self-Validation Check: The Val-Cit control must show >50% degradation by 48 hours (proving the serum proteases are active). In contrast, the Thr-His construct should retain >90% integrity over 7 days, validating its in vivo stability.

Protocol 2: In Vitro Ni(II)-Dependent Cleavage Assay

Objective: Trigger and quantify the sequence-specific hydrolysis of the Thr-His bond. Causality of Experimental Choices: The reaction is buffered at pH 8.2 and heated to 45°C. A pH > 8.0 is strictly required to deprotonate the peptide nitrogens, enabling the formation of the critical 4N square-planar Ni(II) complex[3]. The 45°C temperature provides the thermodynamic energy required to accelerate the N-O acyl shift without thermally denaturing the flanking protein domains[3].

Step-by-Step Methodology:

• Buffer Exchange: Prepare 1 mg/mL of the Thr-His construct in 50 mM Tris-HCl buffer, pH 8.2.

• Control Setup (Critical): Split the sample into two cohorts.

  • Test Cohort: Add NiCl₂ to a final concentration of 1 mM.

  • Negative Control Cohort: Add 1 mM NiCl₂ + 5 mM EDTA. Causality: EDTA acts as a strong chelating agent, sequestering Ni(II) ions and preventing square-planar complex formation.

• Incubation: Incubate both cohorts in a thermocycler at 45°C.

• Sampling: Extract aliquots at 0h, 2h, 6h, and 16h. Quench the samples immediately by adding 10 mM EDTA to strip the Ni(II) ions from the peptide and halt hydrolysis.

• Analysis: Run the quenched samples on a reducing SDS-PAGE gel or RP-HPLC to quantify the disappearance of the intact construct and the appearance of the cleaved fragments.

• Self-Validation Check: The EDTA-quenched negative control must show 0% cleavage across all time points. This proves that any cleavage observed in the Test Cohort is strictly metal-dependent and not an artifact of background hydrolysis or protease contamination.

References

• Sequence-Specific Ni(II)-Dependent Peptide Bond Hydrolysis for Protein Engineering. Combinatorial Library Determination of Optimal Sequences Journal of the American Chemical Society[Link][3]

• Sequence-specific Ni(II)-dependent Peptide Bond Hydrolysis for Protein Engineering: Reaction Conditions and Molecular Mechanism PubMed / NIH[Link][4]

• In vivo degradation forms, anti-degradation strategies, and clinical applications of therapeutic peptides in non-infectious chronic diseases PMC / NIH[Link][2]

• Method of hydrolysis of peptide bond (EP2102227B1) Google Patents[1]

Sources

• 1. EP2102227B1 - Method of hydrolysis of peptide bond - Google Patents [patents.google.com]
• 2. In vivo degradation forms, anti-degradation strategies, and clinical applications of therapeutic peptides in non-infectious chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sequence-specific Ni(II)-dependent peptide bond hydrolysis for protein engineering: reaction conditions and molecular mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]